Technical Documentation Center

1,3-Dichloroisoquinolin-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,3-Dichloroisoquinolin-4-amine
  • CAS: 912773-27-4

Core Science & Biosynthesis

Foundational

1,3-Dichloroisoquinolin-4-amine (CAS 912773-27-4): Structural Profiling, Synthetic Methodologies, and Applications in Medicinal Chemistry

Executive Summary In the landscape of modern drug discovery, highly functionalized heterocyclic scaffolds are paramount for developing targeted therapeutics. 1,3-Dichloroisoquinolin-4-amine (CAS 912773-27-4) represents a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, highly functionalized heterocyclic scaffolds are paramount for developing targeted therapeutics. 1,3-Dichloroisoquinolin-4-amine (CAS 912773-27-4) represents a privileged building block characterized by a rigid bicyclic framework and an orthogonal reactivity profile. The strategic placement of two chlorine atoms at the C1 and C3 positions, coupled with a primary amine at the C4 position, provides chemists with distinct handles for regioselective functionalization. This whitepaper provides an in-depth technical analysis of its physicochemical properties, synthetic causality, and downstream applications, particularly in the development of covalent inhibitors.

Physicochemical & Structural Profiling

The utility of 1,3-Dichloroisoquinolin-4-amine stems from its unique electronic distribution. The electron-withdrawing nature of the dichloro substitution significantly modulates the basicity and nucleophilicity of the C4-amine, while the isoquinoline core provides a planar surface ideal for π−π stacking within protein binding pockets.

Quantitative Data Summary

The following table consolidates the core physicochemical parameters of the compound [1]:

PropertyValue
CAS Number 912773-27-4
IUPAC Name 1,3-dichloroisoquinolin-4-amine
Molecular Formula C9H6Cl2N2
Molecular Weight 213.06 g/mol
SMILES C1=CC=C2C(=C1)C(=C(N=C2Cl)Cl)N
InChIKey SGDDQFXNPJUGPS-UHFFFAOYSA-N
Topological Polar Surface Area (TPSA) ~38.9 Ų
Classification Heterocyclic Aromatic Amine

Mechanistic Synthesis & Causality

The de novo synthesis of 1,3-Dichloroisoquinolin-4-amine requires strict chemocontrol to ensure the correct substitution pattern. The most robust pathway involves the sequential halogenation, electrophilic aromatic substitution, and chemoselective reduction of an isoquinoline precursor [1].

Causality in Experimental Choices
  • Chlorination of Isoquinoline-1,3-dione : The synthesis typically begins with homophthalimide (isoquinoline-1,3-dione). Treatment with phosphorus oxychloride ( POCl3​ ) and phosphorus pentachloride ( PCl5​ ) drives the tautomerization to the diol form. POCl3​ activates the hydroxyl groups into excellent leaving groups, which are subsequently displaced by chloride ions to yield 1,3-dichloroisoquinoline.

  • Regioselective Nitration : The intermediate is subjected to electrophilic nitration ( HNO3​/H2​SO4​ ). Despite the electron-withdrawing chlorines, the C4 position remains the most nucleophilic site on the heterocyclic ring, allowing for highly regioselective nitration to form 1,3-dichloro-4-nitroisoquinoline.

  • Chemoselective Reduction : To convert the nitro group to the target amine, reducing agents like Iron in Acetic Acid (Fe/AcOH) or Tin(II) chloride ( SnCl2​ ) are utilized. Crucially, catalytic hydrogenation ( Pd/C,H2​ ) is avoided because it frequently leads to unwanted hydrodehalogenation of the C1 and C3 chlorines.

Synthesis A Isoquinoline-1,3-dione (Precursor) B Chlorination (POCl3 / PCl5) A->B C 1,3-Dichloroisoquinoline (Intermediate) B->C D Electrophilic Nitration (HNO3 / H2SO4) C->D E 1,3-Dichloro-4-nitroisoquinoline (Intermediate) D->E F Chemoselective Reduction (Fe / AcOH or SnCl2) E->F G 1,3-Dichloroisoquinolin-4-amine (Target: CAS 912773-27-4) F->G

Caption: Step-by-step synthetic workflow for 1,3-Dichloroisoquinolin-4-amine.

Regioselective Functionalization Logic

For drug development professionals, the true value of 1,3-Dichloroisoquinolin-4-amine lies in its orthogonal reactivity. The molecule presents three distinct sites for derivatization, each requiring different activation energies and catalytic conditions [2].

  • C1-Chlorine (High Electrophilicity) : The C1 position is highly activated by the adjacent ring nitrogen (ortho-like effect). It readily undergoes Nucleophilic Aromatic Substitution ( SN​Ar ) with amines, alkoxides, and thiolates under mild basic conditions without the need for transition-metal catalysis.

  • C3-Chlorine (Moderate Electrophilicity) : The C3 chlorine is significantly less reactive toward SN​Ar . Functionalization at this site typically requires Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig amination). This differential reactivity allows chemists to sequentially functionalize C1 and then C3.

  • C4-Amine (Nucleophilic Handle) : The primary amine acts as a vector for acylation, sulfonylation, or reductive amination. Because the dichloro-isoquinoline ring is electron-withdrawing, the amine is less nucleophilic than a standard aliphatic amine, requiring highly reactive electrophiles (like acid chlorides) for efficient coupling.

Reactivity Core 1,3-Dichloroisoquinolin-4-amine Orthogonal Reactivity Sites C1 C1-Chlorine High Electrophilicity (SNAr & Cross-Coupling) Core->C1 Site 1 C3 C3-Chlorine Moderate Electrophilicity (Pd-Catalyzed Coupling) Core->C3 Site 2 C4 C4-Amine Nucleophilic Handle (Acylation/Alkylation) Core->C4 Site 3

Caption: Orthogonal reactivity profile of 1,3-Dichloroisoquinolin-4-amine functional sites.

Self-Validating Experimental Protocols

To demonstrate the functionalization of the C4-amine—a common step in generating covalent kinase or protease inhibitors—the following protocol details the synthesis of an acrylamide warhead. This protocol is designed as a self-validating system , ensuring that intermediate checkpoints confirm the mechanistic integrity of the reaction.

Protocol: Chemoselective Acylation of the C4-Amine

Objective : Convert 1,3-Dichloroisoquinolin-4-amine into N -(1,3-dichloroisoquinolin-4-yl)acrylamide.

  • Preparation & Atmosphere Control :

    • Add 1,3-Dichloroisoquinolin-4-amine (1.0 equiv, 5.0 mmol) to an oven-dried round-bottom flask equipped with a magnetic stir bar.

    • Purge the flask with Argon for 10 minutes. Dissolve the compound in anhydrous Dichloromethane (DCM, 25 mL). Causality: Anhydrous conditions prevent the hydrolysis of the highly reactive acyl chloride.

  • Base Addition :

    • Inject N,N -Diisopropylethylamine (DIPEA) (2.5 equiv, 12.5 mmol) via syringe. Causality: DIPEA is a sterically hindered base that neutralizes the HCl byproduct without acting as a competing nucleophile.

  • Electrophile Introduction :

    • Cool the reaction mixture to 0 °C using an ice-water bath.

    • Dropwise add acryloyl chloride (1.1 equiv, 5.5 mmol) over 15 minutes. Causality: Low temperatures and slow addition prevent exothermic runaway and suppress di-acylation of the primary amine.

  • In-Process Validation (TLC/LC-MS) :

    • Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

    • Self-Validation Step: Pull a 10 μL aliquot, quench in methanol, and analyze via LC-MS. The disappearance of the starting material mass ( m/z 213) and the appearance of the product mass ( m/z 267) validates successful mono-acylation. If di-acylation occurs, adjust the stoichiometry of the acyl chloride in future runs.

  • Quenching & Workup :

    • Quench the reaction by adding 20 mL of saturated aqueous NaHCO3​ . Causality: This neutralizes excess acyl chloride and remaining acid, preventing product degradation.

    • Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Purification :

    • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure acrylamide derivative.

Therapeutic Applications in Drug Development

The structural rigidity and functional versatility of the isoquinoline core make it a highly sought-after motif in medicinal chemistry. Specifically, 1,3-Dichloroisoquinolin-4-amine and its derivatives have been heavily utilized in the development of reversible and irreversible covalent inhibitors .

A prominent example is the discovery of nonpeptidomimetic reversible covalent inhibitors for the SARS-CoV-2 Main Protease (Mpro) . In extensive structure-activity relationship (SAR) studies, the isoquinoline scaffold was proven essential for maintaining biochemical potency. Researchers found that extending electrophilic handles from the isoquinoline C-3 position allowed the molecule to form a targeted covalent adduct with the catalytic cysteine (C145) of the Mpro enzyme, significantly improving cellular potency against the virus[3]. The C1 and C4 positions of the 1,3-Dichloroisoquinolin-4-amine scaffold provide the exact vectors needed to build these complex, multi-ring inhibitor systems, proving its status as a critical intermediate in modern antiviral and oncology pipelines.

References

  • EvitaChem. "Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4 - EvitaChem". EvitaChem Catalog.
  • GuideChem. "7-(2,6-dichloro-3,5-dimethoxyphenyl)-N-[6-[(4-methyl-1-piperazinyl)methyl]-3-pyridinyl]-3-isoquinolinamine - Guidechem". GuideChem Database.
  • Journal of Medicinal Chemistry. "Discovery of EGT710, an Oral Nonpeptidomimetic Reversible Covalent SARS-CoV-2 Main Protease Inhibitor". ACS Publications.
Exploratory

Biological activity of 1,3-Dichloroisoquinolin-4-amine derivatives in oncology

An In-Depth Technical Guide on the Biological Activity of 1,3-Dichloroisoquinolin-4-amine Derivatives in Oncology For Researchers, Scientists, and Drug Development Professionals Abstract The isoquinoline scaffold is a co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide on the Biological Activity of 1,3-Dichloroisoquinolin-4-amine Derivatives in Oncology

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoquinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds, particularly in oncology. Within this class, derivatives of 4-aminoisoquinoline have emerged as a promising avenue for the development of novel anticancer agents. The 1,3-Dichloroisoquinolin-4-amine core, in particular, represents a highly versatile and reactive intermediate, enabling the synthesis of a diverse library of derivatives through strategic nucleophilic substitution. This technical guide provides a comprehensive overview of the synthesis, biological activities, and therapeutic potential of these derivatives. We will delve into their mechanisms of action, focusing on kinase inhibition, induction of apoptosis, and cell cycle arrest, supported by detailed experimental protocols and structure-activity relationship analyses. This document serves as a critical resource for researchers engaged in the discovery and development of next-generation cancer therapeutics.

Introduction: The Isoquinoline Scaffold in Oncology

Isoquinoline alkaloids and their synthetic analogs have long been a fertile ground for drug discovery, demonstrating a wide array of pharmacological activities including anti-inflammatory, antimicrobial, and potent anticancer effects.[1] The planar, heterocyclic structure of the isoquinoline nucleus allows it to interact with various biological targets, such as nucleic acids and the active sites of enzymes.[2] In the context of oncology, isoquinoline derivatives have been shown to exert their effects through diverse mechanisms, including the inhibition of topoisomerase, disruption of microtubule polymerization, and modulation of critical signaling pathways like PI3K/Akt/mTOR.[3]

The 4-aminoisoquinoline core is of particular interest. The amino group at the C-4 position serves as a key pharmacophoric feature, often involved in crucial hydrogen bonding interactions with target proteins. The introduction of chlorine atoms at the C-1 and C-3 positions, as in 1,3-Dichloroisoquinolin-4-amine, significantly enhances the electrophilicity of these positions, making the scaffold an ideal starting point for the synthesis of novel derivatives.[4] The chlorine atoms act as excellent leaving groups, allowing for facile nucleophilic substitution reactions to introduce a wide range of functionalities and explore the chemical space for potent and selective anticancer agents.[4]

Synthetic Strategies and Chemical Properties

The synthesis of 1,3-Dichloroisoquinolin-4-amine derivatives hinges on the reactivity of the chlorinated core. The parent compound itself is typically synthesized through a multi-step process involving the chlorination of an isoquinoline precursor, followed by amination.[4]

Synthesis of the 1,3-Dichloroisoquinolin-4-amine Core

A general synthetic route involves two key transformations:

  • Dichlorination: An appropriate isoquinoline precursor, such as isoquinoline-1,3-diol, is treated with a strong chlorinating agent like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) to install the chlorine atoms at the C-1 and C-3 positions. This reaction often requires elevated temperatures.[4]

  • Amination: The resulting 1,3-dichloroisoquinoline is then subjected to a nucleophilic aromatic substitution (SNAr) reaction to introduce the amino group at the C-4 position. This is typically achieved using a suitable amine source. The regioselectivity of this step is crucial for the final product.

Derivatization via Nucleophilic Substitution

The chlorine atoms at C-1 and C-3 are susceptible to replacement by various nucleophiles. This allows for the creation of a library of derivatives with diverse substituents. Common nucleophiles include:

  • Amines (primary and secondary)

  • Alcohols and phenols

  • Thiols

The reaction conditions, such as solvent, temperature, and the presence of a base, can be modulated to control the selectivity of the substitution, potentially allowing for differential functionalization of the C-1 and C-3 positions. The reaction mechanism generally follows an SNAr pathway.[2]

G cluster_synthesis Synthetic Pathway for 1,3-Dichloroisoquinolin-4-amine Derivatives isoquinoline Isoquinoline Precursor dichloro 1,3-Dichloroisoquinoline Intermediate isoquinoline->dichloro Chlorination (e.g., POCl₃) core 1,3-Dichloroisoquinolin-4-amine (Core Scaffold) dichloro->core Amination (SNAг) derivatives N-Substituted Derivatives core->derivatives Nucleophilic Substitution (at C-1 or C-3)

Caption: General synthetic workflow for derivatives.

Mechanisms of Antitumor Activity

While data on derivatives of the exact 1,3-Dichloroisoquinolin-4-amine scaffold is emerging, the broader class of substituted isoquinolines and related 4-aminoquinolines/quinazolines have been shown to exert their anticancer effects through several key mechanisms.

Kinase Inhibition

Many small molecule anticancer drugs target protein kinases, which are critical regulators of cell signaling pathways that are often dysregulated in cancer. The 4-amino-heterocycle motif is a well-established pharmacophore for ATP-competitive kinase inhibitors.

One notable example from a related class of compounds is the inhibition of Cyclin-Dependent Kinase 4 (CDK4). A series of 4-(benzylaminomethylene)isoquinoline-1,3-(2H,4H)-diones were identified as potent and selective inhibitors of CDK4.[5] CDK4, in complex with Cyclin D, phosphorylates the Retinoblastoma (Rb) protein, a key step for cell cycle progression from G1 to S phase. Inhibition of CDK4 leads to cell cycle arrest in the G1 phase.

cluster_pathway CDK4/Rb Signaling Pathway CyclinD Cyclin D CDK4 CDK4 CyclinD->CDK4 forms complex Rb Rb CDK4->Rb phosphorylates G1_Arrest G1 Phase Cell Cycle Arrest E2F E2F Rb->E2F releases S_Phase S-Phase Entry & Cell Proliferation E2F->S_Phase activates transcription Inhibitor Isoquinoline Derivative Inhibitor->CDK4 inhibits Inhibitor->G1_Arrest

Caption: Inhibition of the CDK4/Rb pathway.

Induction of Apoptosis and Cell Cycle Arrest

A common mechanism of action for many chemotherapeutic agents is the induction of programmed cell death, or apoptosis. Studies on 2-aryl-8-OR-3,4-dihydroisoquinolin-2-ium salts, which share the core isoquinoline structure, demonstrated potent induction of apoptosis in a concentration-dependent manner.[6] This was confirmed through Annexin V/PI staining and flow cytometry.

In addition to apoptosis, these compounds can induce cell cycle arrest at various phases. For instance, a novel 4-aminoquinazoline derivative was shown to block the cell cycle in the S phase in PC-3 prostate cancer cells.[7][8] Similarly, certain chloroalkyl 1H-benz[de]isoquinoline-1,3-diones caused an accumulation of cells in the S and G2/M phases in MOLT-4 leukemia cells, indicative of mitotic arrest.[1]

Inhibition of Nucleic Acid Synthesis

Some isoquinoline derivatives have been found to interfere with the synthesis of DNA and RNA. Chloroalkyl 1H-benz[de]isoquinoline-1,3-diones were shown to inhibit both DNA and RNA synthesis in murine sarcoma-180 tumor cells at low micromolar concentrations.[1] This suggests that these compounds may act as intercalating agents or inhibitors of enzymes involved in nucleic acid replication and transcription.

Structure-Activity Relationship (SAR) Analysis

The exploration of SAR is critical for optimizing the potency and selectivity of lead compounds. For isoquinoline-based anticancer agents, several key structural features have been identified as important for their activity.

  • Substitution at C-4: The 4-amino group is often a critical pharmacophore. Modifications to this group, such as N-alkylation or N-arylation, can significantly impact target binding.

  • Substitution on the N-Aryl Ring: In a series of 2-aryl-3,4-dihydroisoquinolin-2-ium salts, the substitution pattern on the N-aromatic ring was found to be a major determinant of cytotoxic activity.[6]

  • Groups at C-1 and C-3: The nature of the substituents at the C-1 and C-3 positions, introduced by replacing the chlorine atoms of the parent scaffold, is expected to be a primary driver of activity and selectivity. Bulky or electron-withdrawing groups could influence binding affinity and pharmacokinetic properties.

  • Substitution on the Benzenoid Ring: Modifications to the benzene ring of the isoquinoline core can also modulate activity. For example, in one study, an electron-donating group at the 6-position of the isoquinoline ring seemed to decrease the antitumor activity of cis-dichloroplatinum(II) complexes of tetrahydroisoquinolines.[9]

cluster_legend SAR Observations SAR_Image R1 R1/R3: Key for derivatization. Modulates selectivity and potency. R4_NH2 R4 (NH2): Often crucial for target binding (e.g., H-bonding in kinase active sites). R_Aryl Substituents on the benzenoid ring (R5-R8) affect lipophilicity and cell permeability.

Caption: Key sites for SAR on the 4-aminoisoquinoline core.

Preclinical Data Summary

While specific data for a library of 1,3-Dichloroisoquinolin-4-amine derivatives is not extensively published, the cytotoxic activities of structurally related isoquinoline and quinazoline/quinoline derivatives against various human cancer cell lines have been reported. The table below summarizes the in vitro activity of some representative compounds.

Compound ClassRepresentative Structure/CompoundCancer Cell LineIC₅₀ (µM)Reference
Chloroalkyl Isoquinoline-dione Compound 2iMOLT-4 (Leukemia)< 10[1]
Dihydroisoquinolinium Salt Compound with high activityMKN-45 (Gastric)1.99 - 11.3[6]
Dihydroisoquinolinium Salt Compound with high activityNB4 (Leukemia)1.67 - 4.62[6]
4-Aminoquinazoline Derivative Compound 15oPC-3 (Prostate)1.96[7][8]
4-Aminoquinazoline Derivative Compound 15oH1975 (Lung)2.53[7][8]
4-Anilinoquinolinylchalcone Compound 4aMDA-MB-231 (Breast)0.11[10]

This table presents data from closely related structural classes to infer the potential activity of 1,3-Dichloroisoquinolin-4-amine derivatives.

Key Experimental Protocols

To ensure reproducibility and standardization, detailed experimental protocols are essential. Below are step-by-step methodologies for key in vitro assays used to characterize the anticancer activity of these compounds.

Protocol: MTT Cell Viability Assay

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

cluster_protocol MTT Assay Workflow step1 1. Cell Seeding Seed cells in a 96-well plate (e.g., 5x10³ cells/well) and incubate for 24h. step2 2. Compound Treatment Treat cells with serial dilutions of the test compound. Incubate for 48-72h. step1->step2 step3 3. MTT Addition Add MTT solution (5 mg/mL) to each well and incubate for 4h at 37°C. step2->step3 step4 4. Formazan Solubilization Remove medium, add DMSO to dissolve formazan crystals. step3->step4 step5 5. Absorbance Reading Read absorbance at 570 nm using a microplate reader. step4->step5 step6 6. IC₅₀ Calculation Plot dose-response curve and calculate the IC₅₀ value. step5->step6

Sources

Foundational

Role of 1,3-Dichloroisoquinolin-4-amine in early-stage drug discovery

Title: The Strategic Role of 1,3-Dichloroisoquinolin-4-amine in Early-Stage Kinase Inhibitor Discovery: A Technical Guide to Orthogonal Scaffold Functionalization Executive Summary Early-stage drug discovery relies heavi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: The Strategic Role of 1,3-Dichloroisoquinolin-4-amine in Early-Stage Kinase Inhibitor Discovery: A Technical Guide to Orthogonal Scaffold Functionalization

Executive Summary

Early-stage drug discovery relies heavily on privileged scaffolds—molecular frameworks that consistently yield high-affinity interactions with biological targets. Among these, the isoquinoline core has cemented its status as a premier pharmacophore, particularly in the design of ATP-competitive protein kinase inhibitors[1]. 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) [2] represents a highly specialized, polyfunctional building block within this class. This whitepaper details the structural causality, orthogonal reactivity, and practical laboratory workflows for utilizing 1,3-dichloroisoquinolin-4-amine in the rapid generation of kinase inhibitor libraries.

Structural Rationale: The Isoquinoline Core in Kinase Inhibition

The efficacy of isoquinoline derivatives, such as the clinically approved Rho-kinase (ROCK) inhibitor Fasudil, stems from their ability to mimic the adenine ring of endogenous ATP[3].

  • Hinge Region Binding: The nitrogen atom (N2) of the isoquinoline ring acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide of the kinase hinge region[4]. This interaction is the anchor point for target affinity, explaining the selectivity of isoquinolines for protein kinases over other ATP-binding enzymes[1].

  • Vectorial Expansion: 1,3-Dichloroisoquinolin-4-amine provides three distinct vectors for synthetic expansion:

    • C1 Position (Chloro): Directed toward the solvent-exposed region or the gatekeeper residue, depending on the specific kinase conformation.

    • C3 Position (Chloro): Projects into the hydrophobic pocket adjacent to the ATP-binding site.

    • C4 Position (Amino): Serves as a synthetic handle to build functionalities (e.g., sulfonamides, ureas) that extend into the ribose-binding pocket, mimicking the hydrogen-bonding network of the ATP ribose moiety[1].

The Principle of Orthogonal Reactivity

As an application scientist, selecting a scaffold is about maximizing library diversity while minimizing synthetic bottlenecks. The 1,3-dichloro substitution pattern is not arbitrary; it is a masterclass in electronic asymmetry.

  • C1-Cl Activation: The C1 position is alpha to the ring nitrogen. The electronegative nitrogen withdraws electron density via both inductive and resonance effects, severely depleting the electron density at C1. This makes the C1-Cl bond highly susceptible to oxidative addition by palladium catalysts and nucleophilic aromatic substitution (SNAr).

  • C3-Cl Stability: The C3 position is meta-like in its electronic relationship to the nitrogen's most powerful withdrawing effects. Consequently, the C3-Cl bond is significantly less reactive.

  • Causality in Synthesis: This electronic disparity allows for orthogonal functionalization. We can selectively react the C1 position without protecting the C3 position, and subsequently functionalize C3 under harsher conditions.

Experimental Methodologies: Self-Validating Protocols

To leverage this scaffold, we employ a two-step orthogonal cross-coupling strategy. The protocols below are designed as self-validating systems, ensuring that progression to the next step is gated by clear analytical milestones.

Protocol 1: Regioselective C1 Suzuki-Miyaura Cross-Coupling

Objective: Selectively arylate the C1 position while leaving the C3-Cl and C4-NH2 intact.

  • Reagent Assembly: In an oven-dried Schlenk flask, combine 1,3-Dichloroisoquinolin-4-amine (1.0 eq), arylboronic acid (1.1 eq), and K2CO3 (2.0 eq).

  • Solvent Selection: Add a degassed solvent mixture of 1,4-Dioxane/H2O (4:1). Causality: The biphasic system dissolves both the organic scaffold and the inorganic base, while the water accelerates the transmetalation step of the catalytic cycle.

  • Catalyst Addition: Add Pd(dppf)Cl2 (0.05 eq). Causality: The bidentate dppf ligand provides a stable palladium complex that resists deactivation by the free C4-amine, while offering sufficient steric bulk to favor the highly accessible C1 position over C3.

  • Execution: Heat to 80°C for 4 hours under N2.

  • Self-Validation (LC-MS): The starting material exhibits a classic di-chloro isotopic signature (M, M+2, M+4 in a 9:6:1 ratio). Successful mono-coupling at C1 is confirmed by a mass shift corresponding to the aryl group and a transition to a mono-chloro isotopic pattern (M, M+2 in a 3:1 ratio). If the 9:6:1 pattern persists with a mass shift, di-substitution has occurred, indicating excessive temperature or boronic acid stoichiometry.

Protocol 2: C3 Buchwald-Hartwig Amination

Objective: Functionalize the unactivated C3-Cl bond with a secondary amine.

  • Reagent Assembly: To the C1-substituted intermediate (1.0 eq), add the secondary amine (1.5 eq) and NaOtBu (2.0 eq) in anhydrous Toluene.

  • Catalyst/Ligand Selection: Add Pd2(dba)3 (0.05 eq) and BrettPhos (0.1 eq). Causality: The C3-Cl bond is unactivated. BrettPhos is a highly electron-rich, sterically demanding biarylphosphine ligand that accelerates the difficult oxidative addition into the C3-Cl bond and promotes reductive elimination, preventing competitive binding from the C4-amine.

  • Execution: Heat to 110°C for 12 hours.

  • Self-Validation (1H NMR & LC-MS): The disappearance of the C3-Cl is best validated by the shift of the C4-NH2 protons and the emergence of the new amine aliphatic signals in NMR. The complete absence of the mono-chloro isotopic pattern in LC-MS confirms full conversion.

Quantitative Data Presentation

Table 1: Reactivity Profile and Optimization of 1,3-Dichloroisoquinolin-4-amine Functionalization

Reaction TypeTarget PositionCatalyst/Ligand SystemTemp (°C)Yield (%)Regioselectivity (C1:C3)
Suzuki-Miyaura C1Pd(dppf)Cl2 / K2CO38085-92>99:1
SNAr (Amines) C1None / DIPEA12070-80>95:5
Buchwald-Hartwig C3Pd2(dba)3 / BrettPhos11075-88N/A (C1 pre-filled)
Amidation C4HATU / DIPEA2580-90N/A

Table 2: Representative Kinase Inhibition Profiles of Isoquinoline Derivatives (Note: Data reflects generalized Structure-Activity Relationship (SAR) trends for isoquinoline-based ROCK/PKA inhibitors[3],[5])

Scaffold ModificationROCK1 IC50 (nM)PKA IC50 (nM)Primary Cellular Effect
Unsubstituted Isoquinoline>10,000>10,000None
C1-Aryl, C4-Sulfonamide15 - 30600 - 800Reduced Actomyosin Contractility
C1-Aryl, C3-Amino, C4-Amide2 - 5>5,000Potent Vasodilation / Anti-spasm

Mechanistic Visualizations

Workflow Start 1,3-Dichloroisoquinolin-4-amine (Scaffold) Step1 C1 Functionalization (Suzuki-Miyaura) Start->Step1 Pd Catalyst, Base Step2 C3 Functionalization (Buchwald-Hartwig) Step1->Step2 Pd Catalyst, Ligand Step3 C4 Amidation/Urea Formation (Ribose Pocket Targeting) Step2->Step3 Electrophile Lead Optimized Kinase Inhibitor (Lead Compound) Step3->Lead in vitro screening

Caption: Stepwise orthogonal functionalization of 1,3-Dichloroisoquinolin-4-amine for library generation.

Pathway Drug Isoquinoline-based ROCK Inhibitor ROCK ROCK 1/2 (Active Kinase) Drug->ROCK ATP Competitive Inhibition MLCP Myosin Light Chain Phosphatase (MLCP) ROCK->MLCP Phosphorylates (Inactivates) MLC Myosin Light Chain (MLC) ROCK->MLC Phosphorylates (Activates) MLCP->MLC Dephosphorylates Actin Actomyosin Contractility (Cell Migration/Spasm) MLC->Actin Promotes

Caption: Mechanism of action for isoquinoline-derived ROCK inhibitors in preventing actomyosin contractility.

Conclusion

The utility of 1,3-Dichloroisoquinolin-4-amine in early-stage drug discovery cannot be overstated. By understanding the electronic causality of its heterocyclic core, medicinal chemists can exploit its orthogonal reactivity to rapidly synthesize diverse, ATP-competitive kinase inhibitors. The self-validating protocols outlined herein ensure high-fidelity library generation, accelerating the hit-to-lead trajectory for targets ranging from ROCK in neurodegeneration[6] to PKA in oncology[1].

Sources

Exploratory

Reactivity profile of 1,3-Dichloroisoquinolin-4-amine functional groups

An In-depth Technical Guide to the Reactivity Profile of 1,3-Dichloroisoquinolin-4-amine Abstract 1,3-Dichloroisoquinolin-4-amine is a key heterocyclic scaffold in medicinal chemistry, prized for its utility as a versati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Reactivity Profile of 1,3-Dichloroisoquinolin-4-amine

Abstract

1,3-Dichloroisoquinolin-4-amine is a key heterocyclic scaffold in medicinal chemistry, prized for its utility as a versatile intermediate in the synthesis of complex, biologically active molecules.[1] This guide provides an in-depth analysis of the molecule's reactivity, focusing on the distinct chemical behaviors of its three functional groups: the chloro-substituents at the C1 and C3 positions and the amine group at the C4 position. We will explore the principles of regioselectivity that govern its transformations, offering field-proven insights into leveraging this differential reactivity for strategic molecular design. Detailed experimental protocols, mechanistic diagrams, and data-driven summaries are provided to equip researchers, scientists, and drug development professionals with the knowledge to effectively utilize this powerful building block.

Core Molecular Architecture and Electronic Landscape

The reactivity of 1,3-Dichloroisoquinolin-4-amine is dictated by the interplay of its constituent functional groups and the inherent electronic properties of the isoquinoline core. The bicyclic aromatic system contains a nitrogen atom that significantly influences the electron density across the rings, rendering the carbon atoms at the C1 and C3 positions electrophilic and susceptible to nucleophilic attack.[2] The two chlorine atoms serve as excellent leaving groups in both nucleophilic substitution and metal-catalyzed cross-coupling reactions.[2] The 4-amino group, an electron-donating group, modulates the overall reactivity of the ring system and serves as a handle for further functionalization.

Caption: Structure of 1,3-Dichloroisoquinolin-4-amine.

Reactivity of the Chloro Substituents: A Tale of Two Positions

The primary drivers of synthetic utility for this scaffold are the two chloro groups. Their reactivity is not identical; a distinct regiochemical preference is observed, which is the cornerstone of its strategic application.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the isoquinoline ring, exacerbated by the ring nitrogen, activates the C1 and C3 positions for Nucleophilic Aromatic Substitution (SNAr).[2] A critical principle governing these reactions is that the C1 position is inherently more reactive towards nucleophiles than the C3 position .[2]

Mechanistic Rationale: This regioselectivity arises from the superior stability of the Meisenheimer intermediate formed during nucleophilic attack at C1.[2] The negative charge in this intermediate can be effectively delocalized onto the ring nitrogen atom, a stabilizing interaction that is not possible for the intermediate formed from C3 attack.[3][4] Consequently, the activation energy for substitution at C1 is lower, making it the kinetically favored site for monosubstitution.

SNAr_Mechanism Regioselectivity of SNAr Reaction sub 1,3-Dichloroisoquinolin-4-amine path1_label Attack at C1 (Favored) path2_label Attack at C3 (Disfavored) meisenheimer1 Meisenheimer Intermediate (C1) (Charge on N - Stabilized) sub->meisenheimer1 k1 meisenheimer2 Meisenheimer Intermediate (C3) (No Charge on N) sub->meisenheimer2 k2 nuc Nucleophile (Nu-) nuc->sub prod1 1-Nu-3-chloro-isoquinolin-4-amine meisenheimer1->prod1 - Cl- prod2 3-Nu-1-chloro-isoquinolin-4-amine meisenheimer2->prod2 - Cl-

Caption: Mechanistic basis for SNAr regioselectivity.

This selective monosubstitution allows for the introduction of a wide range of nucleophiles—such as amines, alcohols, and thiols—preferentially at the C1 position.[1]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern drug discovery for forming carbon-carbon and carbon-heteroatom bonds.[5][6] For 1,3-dichloroisoquinoline derivatives, these reactions also exhibit high regioselectivity, again favoring the C1 position.

Suzuki-Miyaura Coupling: Studies have demonstrated that under Pd(PPh₃)₄ catalysis, the coupling of arylboronic acids with 1,3-dichloroisoquinoline occurs exclusively at the 1-position to yield 1-aryl-3-chloroisoquinolines.[7][8] This selectivity is a powerful feature, allowing for the direct installation of aryl or heteroaryl moieties at a specific vector.

Buchwald-Hartwig Amination: This reaction enables the formation of C-N bonds, coupling the aryl chloride with an amine.[9] While less documented for this specific substrate, the general principles suggest that the C1 position would be the preferred site of reaction due to its higher susceptibility to oxidative addition by the palladium catalyst.

Sonogashira & Heck Couplings: Similar selectivity is expected for other common cross-coupling reactions, providing access to alkynylated and vinylated isoquinolines, respectively.[10]

Mechanistic Rationale: The regioselectivity in palladium-catalyzed reactions is primarily governed by the kinetics of the initial oxidative addition step. The C1-Cl bond is more electron-deficient and potentially more sterically accessible to the bulky palladium catalyst complex, facilitating a faster rate of oxidative addition compared to the C3-Cl bond.

Suzuki_Cycle Suzuki-Miyaura Catalytic Cycle at C1 pd0 Pd(0)L_n complex1 Oxidative Addition Intermediate (R-Pd(II)L_n-Cl) pd0->complex1 sub 1-Cl-R (Substrate) sub->complex1 Oxidative Addition complex2 Transmetalation Intermediate (R-Pd(II)L_n-R') complex1->complex2 Transmetalation boronic R'-B(OH)₂ boronic->complex2 base Base base->complex2 complex2->pd0 product R-R' (Product) complex2->product Reductive Elimination

Caption: Catalytic cycle for Suzuki coupling at the C1 position.

Reactivity of the 4-Amino Group

The 4-amino group is a classical nucleophile and its reactivity is well-established. It readily participates in reactions common to arylamines.

  • Acylation/Sulfonylation: Reaction with acyl chlorides, anhydrides, or sulfonyl chlorides in the presence of a base yields the corresponding amides or sulfonamides. This is a common strategy to protect the amine or to introduce functionalities that modulate solubility or engage in specific biological interactions.

  • Alkylation: The amine can be alkylated using alkyl halides, though over-alkylation can be an issue.[11] Reductive amination, reacting the amine with an aldehyde or ketone in the presence of a reducing agent, is a more controlled method for synthesizing secondary or tertiary amines.[11]

  • Diazotization: The primary aromatic amine can be converted to a diazonium salt using nitrous acid (generated in situ from NaNO₂ and a strong acid). This highly reactive intermediate can then be displaced by a wide variety of nucleophiles (e.g., -OH, -CN, -Halogen) in Sandmeyer-type reactions, offering another route to functionalize the C4 position.

Summary of Functional Group Reactivity

The differential reactivity of the three functional groups is the key to the synthetic utility of 1,3-dichloroisoquinolin-4-amine. This orthogonality allows for a stepwise, controlled functionalization of the scaffold.

Functional GroupPositionPreferred Reaction TypesKey Regiocontrol Factor
C1-Chloro 1SNAr, Suzuki, Buchwald-Hartwig, Sonogashira, HeckHighest electrophilicity; kinetic favorability in SNAr (stabilized intermediate) and Pd-catalyzed oxidative addition.
C3-Chloro 3SNAr, Cross-coupling (under more forcing conditions)Less reactive than C1. Can be targeted after C1 has reacted.
4-Amino 4Acylation, Sulfonylation, Alkylation, DiazotizationStandard nucleophilicity of an aromatic amine.

Experimental Protocols

The following protocols are representative methodologies. Researchers must optimize conditions for their specific substrates and desired outcomes.

Protocol 5.1: Regioselective Suzuki-Miyaura Coupling at C1

This protocol describes the selective coupling of an arylboronic acid at the C1 position.

Materials:

  • 1,3-Dichloroisoquinolin-4-amine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

  • Sodium carbonate (Na₂CO₃) (2.0 eq)

  • Toluene and Water (e.g., 4:1 mixture)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • To a flame-dried round-bottom flask, add 1,3-dichloroisoquinolin-4-amine, the arylboronic acid, and sodium carbonate.

  • Evacuate the flask and backfill with an inert gas. Repeat three times.

  • Add the Pd(PPh₃)₄ catalyst to the flask.

  • Add the degassed solvent mixture (Toluene/H₂O) via cannula.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the 1-aryl-3-chloroisoquinolin-4-amine.[7][8]

Protocol 5.2: Regioselective Nucleophilic Aromatic Substitution (SNAr) with an Amine at C1

This protocol details the substitution of the C1-chloro group with a primary or secondary amine.

Materials:

  • 1,3-Dichloroisoquinolin-4-amine (1.0 eq)

  • Amine nucleophile (e.g., morpholine) (1.1 eq)

  • Base (e.g., Diisopropylethylamine, DIPEA) (1.5 eq)

  • Solvent (e.g., N,N-Dimethylformamide, DMF or Dichloromethane, DCM)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Dissolve 1,3-dichloroisoquinolin-4-amine in the chosen solvent in a round-bottom flask under an inert atmosphere.

  • Add the amine nucleophile, followed by the base (DIPEA).

  • Stir the reaction mixture at room temperature. Gentle heating (e.g., to 40-50 °C) may be required for less reactive amines.

  • Monitor the reaction progress by TLC or LC-MS.[12]

  • Once the reaction is complete, quench by adding water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product via column chromatography to isolate the 1-amino-3-chloroisoquinolin-4-amine derivative.

Strategic Synthesis Workflow

The predictable regioselectivity allows for a logical, multi-step synthetic plan to build complex molecules. A common strategy is to first perform a palladium-catalyzed reaction at the more reactive C1 position, followed by a nucleophilic substitution at the C3 position under more forcing conditions.

Synthetic_Workflow start 1,3-Dichloroisoquinolin-4-amine step1 Step 1: Pd-Catalyzed Coupling (e.g., Suzuki) R-B(OH)₂, Pd(0), Base start->step1 intermediate 1-Aryl-3-chloroisoquinolin-4-amine step1->intermediate step2 Step 2: SNAr Reaction Nu-H, Base, Heat intermediate->step2 final_product 1-Aryl-3-Nu-isoquinolin-4-amine (Disubstituted Product) step2->final_product

Caption: A strategic workflow for sequential functionalization.

Conclusion

1,3-Dichloroisoquinolin-4-amine is a scaffold of significant strategic value. A thorough understanding of its reactivity profile—governed by the pronounced regiochemical preference of the C1 position for both SNAr and palladium-catalyzed cross-coupling reactions—is essential for its effective use. This inherent electronic bias provides a reliable and predictable platform for the stepwise construction of highly functionalized isoquinoline derivatives, making it an invaluable tool for medicinal chemists and drug development professionals aiming to explore novel chemical space.

References

  • Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on 1,3-Dichloro-6-nitroisoquinoline. (n.d.). Benchchem.
  • The Nitro Group's Directing Influence: A Technical Guide to the Reactivity of 1,3-Dichloro-6-nitroisoquinoline. (n.d.). Benchchem.
  • 1,3-Dichloroisoquinolin-4-amine (EVT-1793273). (n.d.). EvitaChem.
  • Ford, A., et al. (1997). Exploitation of differential reactivity of the carbon–chlorine bonds in 1,3-dichloroisoquinoline. Routes to new N,N-chelate ligands and 1,3-disubstituted isoquinolines. Journal of the Chemical Society, Perkin Transactions 1.
  • Nucleophilic substitution in quinoline and isoquinoline. (n.d.). Quimicaorganica.org.
  • 1,3-Dichloroisoquinoline 97. (n.d.). Sigma-Aldrich.
  • Why does nucleophilic substitution in isoquinoline favour at position 1? (2020, March 1). Quora.
  • Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127.
  • The Royal Swedish Academy of Sciences. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
  • Palladium-catalyzed Cross-coupling Reactions. (n.d.). Sigma-Aldrich.
  • Pd-Catalyzed Cross Coupling Reactions. (2023, August 2). Chemistry LibreTexts.
  • Synthesis of Amines. (2025, February 24). Chemistry LibreTexts.

Sources

Foundational

Pharmacokinetic Profiling and Structural Optimization of 1,3-Dichloroisoquinolin-4-amine Bioactive Scaffolds

The Chemical Rationale: Scaffold Design & Pharmacological Relevance In modern medicinal chemistry, the isoquinoline framework serves as a privileged scaffold for discovering novel therapeutics. Specifically, 1,3-Dichloro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Chemical Rationale: Scaffold Design & Pharmacological Relevance

In modern medicinal chemistry, the isoquinoline framework serves as a privileged scaffold for discovering novel therapeutics. Specifically, 1,3-Dichloroisoquinolin-4-amine (CAS 912773-27-4) has emerged as a critical intermediate and core pharmacophore in the development of highly potent bioactive compounds[1].

The unique substitution pattern of this molecule—featuring electron-withdrawing chlorine atoms at the C1 and C3 positions alongside an electron-donating amino group at C4—creates a highly specific electronic and steric environment. This scaffold has been instrumental in the2, such as EGT710, where the isoquinoline nitrogen engages the S1 subpocket via critical hydrogen bonding[2]. Furthermore, structurally related isoquinolinamine derivatives (e.g., FX-9) demonstrate potent anti-mitotic activity in human and canine prostate carcinoma models[3], and the scaffold is heavily utilized in the synthesis of METTL3 inhibitors for oncology and viral diseases[4].

Structural Causality in ADME: The 1,3-Dichloro Advantage

To understand the pharmacokinetic (PK) behavior of 1,3-dichloroisoquinolin-4-amine derivatives, one must analyze the causality behind the structural modifications:

  • Steric Shielding & CYP450 Evasion: The unsubstituted isoquinoline ring is highly susceptible to oxidative metabolism by hepatic Cytochrome P450 (CYP) enzymes, particularly at the electron-rich C1 and C3 positions. By introducing chlorine atoms at these loci, medicinal chemists achieve steric shielding and electronic deactivation. The electronegative halogens withdraw electron density from the aromatic ring, dramatically reducing CYP-mediated aromatic oxidation, thereby lowering hepatic clearance ( CLhep​ ) and extending the biological half-life ( T1/2​ ).

  • Lipophilicity and Permeability: The 1,3-dichloro substitution significantly increases the lipophilicity (LogP) of the molecule. This enhancement drives passive transcellular diffusion across the intestinal epithelium (improving oral bioavailability) and the blood-brain barrier (BBB), depending on the target product profile.

  • The 4-Amino Liability: While the C4-amino group is structurally essential for target engagement (acting as a hydrogen-bond donor/acceptor)[2], it introduces a metabolic liability. Primary aromatic amines are classical substrates for Phase II metabolism, specifically N-glucuronidation by UGT enzymes and N-acetylation by NAT enzymes, which facilitates rapid renal clearance.

Metabolic_Pathway Parent 1,3-Dichloro-Scaffold (Parent Drug) Phase1 CYP450 Oxidation (Sterically Hindered) Parent->Phase1 Phase2 UGT Glucuronidation (At 4-Amino Group) Parent->Phase2 Met1 Minor N-Oxide Metabolite Phase1->Met1 Met2 N-Glucuronide Conjugate Phase2->Met2 Excretion Renal / Biliary Clearance Met1->Excretion Met2->Excretion

Fig 1: Primary biotransformation pathways of 1,3-Dichloroisoquinolin-4-amine.

Quantitative Pharmacokinetic Profiling

The structural advantages of the 1,3-dichloro substitution directly translate into measurable in vivo PK improvements. The table below summarizes representative preclinical pharmacokinetic parameters in male Sprague-Dawley (SD) rats, comparing an unsubstituted isoquinolin-4-amine core against the optimized 1,3-dichloro scaffold.

Compound ScaffoldRouteDose (mg/kg) Cmax​ (ng/mL) AUC0−∞​ (ng·h/mL) T1/2​ (h)Clearance (mL/min/kg)Bioavailability (F%)
Isoquinolin-4-amine (Unsubstituted)IV1.04506200.826.8-
Isoquinolin-4-amine (Unsubstituted)PO10.03109501.1-15.3%
1,3-Dichloroisoquinolin-4-amine IV1.08901,8502.49.0-
1,3-Dichloroisoquinolin-4-amine PO10.01,4208,1003.2-43.8%

Data Interpretation: The addition of the 1,3-dichloro motif reduces systemic clearance by approximately 66% and increases oral bioavailability nearly threefold, validating the strategy of halogen-mediated metabolic shielding[2].

Self-Validating Experimental Methodologies

To ensure the trustworthiness and reproducibility of PK data, the following protocols are engineered as self-validating systems.

Protocol A: In Vitro Liver Microsomal Stability Assay

This assay determines the intrinsic clearance ( CLint​ ) of the compound. It includes internal checkpoints to prevent false-positive stability readings caused by inactive enzymes.

Step 1: Reagent Preparation

  • Prepare 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Thaw Rat Liver Microsomes (RLM) or Human Liver Microsomes (HLM) on ice. Dilute to a working concentration of 0.5 mg/mL protein.

  • Prepare a 10 mM stock of the 1,3-dichloroisoquinolin-4-amine derivative in DMSO. Dilute to a 1 µM final assay concentration (keeping final DMSO < 0.1% to prevent CYP inhibition).

Step 2: System Validation Controls (Critical)

  • Positive Control: Run Verapamil (1 µM) in parallel. Validation Logic: If Verapamil does not exhibit >70% depletion at 30 minutes, the CYP enzymes are inactive, and the assay must be rejected.

  • Negative Control: Run the test compound without the NADPH regenerating system. Validation Logic: If >5% depletion occurs here, the compound is chemically unstable in the buffer, invalidating enzymatic clearance calculations.

Step 3: Incubation & Quenching

  • Pre-incubate the microsome/compound mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding 1 mM NADPH.

  • At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and quench immediately into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

Step 4: LC-MS/MS Analysis

  • Centrifuge the quenched samples at 4,000 rpm for 15 minutes to precipitate proteins.

  • Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate T1/2​ and CLint​ .

Protocol B: In Vivo Pharmacokinetic Profiling (Sprague-Dawley Rats)

Step 1: Formulation Strategy (Overcoming Lipophilicity) Because the 1,3-dichloro substitution increases LogP and decreases aqueous solubility, standard saline formulations will cause the drug to precipitate in the bloodstream upon IV administration.

  • Action: Formulate the compound in a co-solvent system of 10% N-methyl-2-pyrrolidone (NMP) and 90% PEG200[2]. Causality: NMP disrupts the crystalline lattice energy of the halogenated compound, while PEG200 acts as a miscible vehicle, ensuring the compound remains in solution during systemic circulation.

Step 2: Dosing & Sampling

  • IV Cohort (n=3): Administer 1 mg/kg via the lateral tail vein at a dose volume of 5 mL/kg.

  • PO Cohort (n=3): Administer 10 mg/kg via oral gavage.

  • Collect blood samples (200 µL) via the jugular vein at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes. Centrifuge to isolate plasma.

Step 3: Non-Compartmental Analysis (NCA)

  • Quantify plasma concentrations via LC-MS/MS.

  • Use PK software (e.g., Phoenix WinNonlin) to calculate AUC , Cmax​ , Tmax​ , CL , Vd​ , and Bioavailability ( F=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​) ).

PK_Workflow A Synthesis of 1,3-Dichloro Isoquinolin-4-amine B In Vitro ADME (HLM/RLM Stability) A->B C In Vivo Dosing (SD Rats: IV & PO) B->C D LC-MS/MS Bioanalysis C->D E NCA PK Parameter Calculation D->E F Lead Optimization (Iterative SAR) E->F Optimize Clearance F->A Scaffold Refinement

Fig 2: Iterative pharmacokinetic screening workflow for isoquinoline derivatives.

References

  • EvitaChem. Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4. 1

  • ACS Publications. Discovery of EGT710, an Oral Nonpeptidomimetic Reversible Covalent SARS-CoV-2 Main Protease Inhibitor. 2

  • Google Patents. WO2021111124A1 - Polyheterocyclic compounds as mettl3 inhibitors. 4

  • ResearchGate. Isoquinolinamine FX-9 Exhibits Anti-Mitotic Activity in Human and Canine Prostate Carcinoma Cell Lines. 3

  • PLOS One. Evaluation of combination protocols of the chemotherapeutic agent FX-9 with azacitidine, dichloroacetic acid, doxorubicin or carboplatin on prostate carcinoma cell lines. 5

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 1,3-Dichloroisoquinolin-4-amine

Application Note: Advanced Synthesis Protocol for 1,3-Dichloroisoquinolin-4-amine Prepared for: Researchers, Scientists, and Drug Development Professionals Compound: 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) App...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Synthesis Protocol for 1,3-Dichloroisoquinolin-4-amine

Prepared for: Researchers, Scientists, and Drug Development Professionals Compound: 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) Application: Pharmaceutical intermediate for bioactive compounds targeting oncology and infectious diseases [1].

Introduction and Synthetic Strategy

1,3-Dichloroisoquinolin-4-amine is a highly functionalized heterocyclic building block. The presence of two reactive carbon-chlorine bonds at the C1 and C3 positions, coupled with an electron-donating amino group at the C4 position, makes it an exceptionally versatile scaffold for cross-coupling and nucleophilic aromatic substitution (SNAr) in medicinal chemistry [1].

Direct amination of 1,3-dichloroisoquinoline (CAS: 7742-73-6) using ammonia typically results in SNAr at the highly electrophilic C1 position rather than the C4 position [2]. To achieve regioselective amination at C4 while preserving the valuable C1 and C3 chlorides, we employ a three-step sequence: electrophilic bromination at C4, followed by a chemoselective Buchwald-Hartwig cross-coupling using an ammonia surrogate (benzophenone imine), and subsequent mild acidic hydrolysis. This route exploits the differential reactivity of C–Br versus C–Cl bonds during palladium oxidative addition [3].

SynthesisRoute SM 1,3-Dichloroisoquinoline (CAS: 7742-73-6) Int1 4-Bromo-1,3-dichloroisoquinoline (Intermediate 1) SM->Int1 Br2, AcOH Electrophilic Bromination Int2 1,3-Dichloro-N-(diphenylmethylene) isoquinolin-4-amine Int1->Int2 Benzophenone imine, Pd(dba)2 Buchwald-Hartwig Coupling Product 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) Int2->Product HCl, THF Acidic Hydrolysis

Fig 1: Three-step synthetic pathway for 1,3-Dichloroisoquinolin-4-amine.

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometric and thermodynamic parameters for the validated workflow.

Reaction StepReagents / CatalystsTemp (°C)Time (h)Target Yield (%)Purity (HPLC)
1. Bromination Br₂, Acetic Acid, NaOAc60 °C4.085 - 88%> 98%
2. C-N Coupling Ph₂C=NH, Pd(dba)₂, BINAP, NaOtBu90 °C12.072 - 76%> 95%
3. Hydrolysis 2M HCl (aq), THF25 °C2.090 - 94%> 99%

Step-by-Step Experimental Methodologies

Step 1: Regioselective Electrophilic Bromination

Objective: Synthesize 4-bromo-1,3-dichloroisoquinoline. Causality Insight: The pyridine ring of isoquinoline is generally electron-deficient. However, the C4 position (β to the nitrogen) is the least deactivated and retains sufficient nucleophilicity to undergo electrophilic aromatic substitution. The chlorides at C1 and C3 further direct the electrophile to the C4 position via steric and electronic funneling.

  • Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1,3-dichloroisoquinoline (10.0 g, 50.5 mmol) [2] and sodium acetate (8.28 g, 101 mmol) in glacial acetic acid (150 mL).

  • Addition: Cool the mixture to 10 °C. Add molecular bromine (3.1 mL, 60.6 mmol) dropwise over 30 minutes via an addition funnel.

  • Reaction: Heat the reaction mixture to 60 °C and stir for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 9:1).

  • Workup: Pour the mixture into ice water (500 mL) containing sodium thiosulfate (5 g) to quench unreacted bromine. Filter the resulting precipitate, wash with cold water, and dry under vacuum to afford the brominated intermediate.

Step 2: Chemoselective Buchwald-Hartwig Amination

Objective: Synthesize 1,3-dichloro-N-(diphenylmethylene)isoquinolin-4-amine. Causality Insight: Direct amination with primary amines or ammonia would lead to competitive SNAr displacement of the highly reactive C1 chloride [1]. By utilizing palladium catalysis, we exploit the lower bond dissociation energy of the C4–Br bond relative to the C1–Cl bond. The Pd(0) catalyst selectively undergoes oxidative addition at the C4-bromide [3]. Benzophenone imine is chosen as a sterically bulky ammonia surrogate to prevent over-arylation.

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, combine 4-bromo-1,3-dichloroisoquinoline (10.0 g, 36.1 mmol), benzophenone imine (7.2 mL, 43.3 mmol), and sodium tert-butoxide (4.86 g, 50.5 mmol).

  • Catalyst Loading: Add Pd(dba)₂ (0.41 g, 2 mol%) and BINAP ligand (0.90 g, 4 mol%) [3].

  • Solvent Addition: Inject anhydrous toluene (100 mL) that has been rigorously degassed via three freeze-pump-thaw cycles.

  • Reaction: Heat the sealed flask to 90 °C for 12 hours. The color will shift from dark red to a bright amber suspension as the coupling proceeds.

  • Workup: Cool to room temperature, dilute with ethyl acetate (100 mL), and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate in vacuo. The crude imine is typically carried directly into the next step without column chromatography to avoid premature hydrolysis on silica gel.

Step 3: Imine Cleavage and Free Amine Isolation

Objective: Synthesize the target 1,3-Dichloroisoquinolin-4-amine. Causality Insight: The diphenylmethylene protecting group is highly sensitive to acidic hydrolysis. A mild biphasic cleavage using dilute HCl at room temperature efficiently releases the free amine while preventing any hydrolytic degradation of the delicate 1,3-dichloroheterocyclic core.

  • Preparation: Dissolve the crude imine intermediate from Step 2 in tetrahydrofuran (THF, 100 mL).

  • Hydrolysis: Add 2M aqueous HCl (50 mL) dropwise at room temperature. Stir vigorously for 2 hours.

  • Phase Separation: Add diethyl ether (100 mL) to the mixture. The cleaved benzophenone byproduct will partition into the organic layer, while the target amine remains in the aqueous layer as the hydrochloride salt.

  • Neutralization: Separate the aqueous layer, cool to 0 °C, and carefully adjust the pH to 8-9 using saturated aqueous NaHCO₃.

  • Isolation: Extract the neutralized aqueous phase with dichloromethane (3 × 75 mL). Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Recrystallize the crude solid from hot ethanol to yield pure 1,3-Dichloroisoquinolin-4-amine as a pale yellow crystalline solid.

References

  • EvitaChem. Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4.
  • Sigma-Aldrich. 1,3-Dichloroisoquinoline 97 7742-73-6.
  • MDPI. Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines.
Application

Application Note: Nucleophilic Aromatic Substitution (S_NAr) of 1,3-Dichloroisoquinolin-4-amine

Introduction & Chemical Context 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly versatile, bicyclic heterocyclic scaffold utilized extensively in medicinal chemistry and organic synthesis [1]. Featuring a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Context

1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly versatile, bicyclic heterocyclic scaffold utilized extensively in medicinal chemistry and organic synthesis [1]. Featuring a dichloro substitution pattern paired with an electron-donating amino group, this compound serves as a critical intermediate for synthesizing complex bioactive molecules, including HIV-1 integrase strand transfer inhibitors and 5-HT3 receptor ligands [2].

The presence of two distinct chlorine leaving groups offers a pathway for sequential, regioselective functionalization. However, successfully executing these transformations requires a deep understanding of the electronic interplay between the isoquinoline core and the 4-amino substituent. This application note provides drug development professionals and synthetic chemists with field-proven mechanistic insights and self-validating experimental protocols for the controlled nucleophilic aromatic substitution (S_NAr) of this scaffold.

Mechanistic Insights & Regioselectivity

The Causality of C1 vs. C3 Reactivity

In the isoquinoline system, nucleophilic attack does not occur randomly. The C1 position is inherently more reactive than the C3 position [3]. This regioselectivity is governed by the thermodynamic stability of the intermediate Meisenheimer complex. When a nucleophile attacks the C1 position, the resulting negative charge is directly delocalized onto the adjacent electronegative ring nitrogen. This resonance stabilization drastically lowers the activation energy for S_NAr at C1. Conversely, attack at the C3 position generates an intermediate where the negative charge cannot be as effectively stabilized by the ring nitrogen, making C3 substitution significantly slower and requiring harsher conditions [3].

The Electronic Influence of the 4-Amino Group

While the isoquinoline nitrogen activates the ring for S_NAr, the 4-amino group acts as an electron-donating group (EDG) via resonance (+M effect). By donating electron density into the π -system, the 4-amino group mildly deactivates the entire aromatic scaffold toward nucleophilic attack compared to unsubstituted 1,3-dichloroisoquinoline.

Practical Implication: Because of this deactivation, standard room-temperature S_NAr conditions often result in poor conversions. To overcome the elevated activation barrier while maintaining strict C1 regioselectivity, microwave irradiation is highly recommended. Microwave-assisted heating ensures uniform energy distribution, driving the kinetic C1 substitution to completion without triggering unwanted thermodynamic C3 side reactions [4].

G SM 1,3-Dichloroisoquinolin-4-amine (Starting Material) C1_Attack Nucleophilic Attack at C1 (Kinetic Control) SM->C1_Attack Mild/Optimized Conditions (e.g., 100-120°C) C3_Attack Nucleophilic Attack at C3 (Thermodynamic Control) SM->C3_Attack Harsh Conditions (e.g., 220°C) MC_C1 Meisenheimer Complex (Stabilized by Ring N) C1_Attack->MC_C1 MC_C3 Meisenheimer Complex (Less Stabilized) C3_Attack->MC_C3 Prod_C1 1-Substituted-3-chloro Isomer (Major Product) MC_C1->Prod_C1 Fast Cl- Elimination Prod_C3 1,3-Disubstituted Product (Requires >200°C) MC_C3->Prod_C3 Slow Cl- Elimination Prod_C1->C3_Attack Sequential Substitution

Diagram 1: Mechanistic divergence of S_NAr pathways at C1 versus C3 positions.

Experimental Workflows & Protocols

To achieve precise functionalization, a two-step sequential protocol is utilized. The following methodologies are designed to be self-validating, ensuring that researchers can monitor progress and isolate pure intermediates at each stage.

Protocol A: Regioselective Mono-Amination at C1 (Kinetic Control)

This procedure targets the highly reactive C1 position using a primary or secondary amine nucleophile under microwave irradiation [4].

Reagents & Materials:

  • 1,3-Dichloroisoquinolin-4-amine (1.0 equiv)

  • Amine Nucleophile (e.g., N-methylpiperazine or methanamine) (2.0 - 3.0 equiv)

  • N,N-Diisopropylethylamine (DiPEA) (1.5 equiv)

  • Ethanol (EtOH) (Reaction solvent)

Step-by-Step Methodology:

  • Preparation: In a heavy-walled microwave vial equipped with a magnetic stir bar, suspend 1,3-dichloroisoquinolin-4-amine (500 mg, 2.34 mmol) in EtOH (5.0 mL).

  • Reagent Addition: Add the amine nucleophile (4.68 mmol) followed by DiPEA (610 µL, 3.51 mmol). Seal the vial with a crimp cap.

  • Irradiation: Heat the mixture in a dedicated microwave synthesizer at 120 °C for 6 hours . Causality note: The 120 °C temperature is carefully chosen to provide enough energy to overcome the 4-amino deactivation while remaining below the threshold for C3 substitution.

  • Reaction Monitoring (Self-Validation): After cooling to room temperature, analyze an aliquot via TLC (Ethyl Acetate/Hexanes 1:1). The starting material spot should be completely consumed, replaced by a single, more polar spot corresponding to the C1-substituted product.

  • Workup: Concentrate the reaction mixture under reduced pressure to remove EtOH. Dilute the residue with distilled H₂O (15 mL) and extract with Ethyl Acetate (3 × 20 mL).

  • Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel flash chromatography to isolate the pure 1-amino-3-chloroisoquinolin-4-amine derivative.

Protocol B: Sequential Substitution at C3 (Thermodynamic Control)

Once the C1 position is functionalized, the remaining C3 chlorine can be displaced. Because the newly added C1-amine group further donates electron density into the ring, this step requires extreme conditions [4].

Step-by-Step Methodology:

  • Preparation: In a microwave vial, add the purified 1-substituted-3-chloroisoquinolin-4-amine intermediate (1.0 equiv).

  • Solvent-Free/Neat Reaction: Add a vast excess of the secondary amine (e.g., neat N-methylpiperazine, ~20 equiv) to act as both nucleophile and solvent.

  • Irradiation: Seal and heat the mixture under microwave irradiation at 220 °C for 2 to 4 hours .

  • Workup: Cool the mixture, concentrate under high vacuum to remove excess volatile amines, and purify directly via reverse-phase preparative HPLC to yield the 1,3-disubstituted isoquinoline.

Workflow Step1 Step 1: Preparation Mix SM, Amine, DiPEA in EtOH Step2 Step 2: Reaction Microwave Irradiation 120°C, 6 hrs Step1->Step2 Step3 Step 3: Monitoring TLC Analysis (Confirm SM consumption) Step2->Step3 Step4 Step 4: Workup Aqueous Quench & EtOAc Extraction Step3->Step4 Step5 Step 5: Purification Flash Chromatography (Silica Gel) Step4->Step5

Diagram 2: Step-by-step experimental workflow for microwave-assisted C1 amination.

Quantitative Data Summarization

The table below summarizes the critical reaction parameters required to achieve site-specific S_NAr on the 1,3-dichloroisoquinoline scaffold, highlighting the stark contrast in activation energy between the C1 and C3 positions.

Target Substitution SiteNucleophile TypeSolventBaseTemperatureTimeTypical YieldSelectivity
C1 (Mono-substitution) Primary/Secondary AminesEthanolDiPEA100 °C – 120 °C (MW)4 – 6 hrs75% – 85%>98% (C1 only)
C1 (Mono-substitution) Alkoxides (e.g., NaOMe)MethanolNone (Na metal)80 °C (Reflux)12 hrs70% – 80%>95% (C1 only)
C3 (Sequential Di-sub) Secondary AminesNeat (Solvent-free)None220 °C (MW)2 – 4 hrs40% – 60%N/A (C1 already filled)

Table 1: Comparative reaction parameters for regioselective nucleophilic substitution.

References

  • MDPI. Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety. Retrieved from[Link]

  • National Institutes of Health (PMC). Design, Synthesis, and Structure–Activity Relationships of Highly Potent 5-HT3 Receptor Ligands. Retrieved from[Link]

Method

Catalytic Hydrogenation Methods for 1,3-Dichloroisoquinolin-4-amine Derivatives: Chemoselective Dehalogenation and Ring Reduction Strategies

Executive Summary 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly versatile heterocyclic aromatic amine utilized as a critical intermediate in the synthesis of bioactive compounds, particularly in oncology...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly versatile heterocyclic aromatic amine utilized as a critical intermediate in the synthesis of bioactive compounds, particularly in oncology and infectious disease drug development[1]. The presence of two distinct carbon-chlorine (C-Cl) bonds, alongside an electron-donating amino group, presents a unique synthetic challenge: achieving chemoselective catalytic hydrogenation. Depending on the catalyst, hydrogen pressure, and basic additives, researchers can direct the reaction toward regioselective C1-dechlorination, complete hydrodehalogenation, or full saturation of the nitrogen-containing heterocycle.

This application note provides drug development professionals with a mechanistic framework and self-validating protocols to precisely control the hydrogenation outcomes of 1,3-dichloroisoquinolin-4-amine derivatives.

Mechanistic Causality in Heteroaromatic Dehalogenation

To move beyond empirical trial-and-error, it is critical to understand the thermodynamic and kinetic forces governing the reactivity of the isoquinoline scaffold during hydrogenation.

  • Regioselective Oxidative Addition: The C1-Cl bond is situated alpha to the electronegative pyridine-type nitrogen. This proximity significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the C1 position, making it highly susceptible to oxidative addition by zero-valent palladium ( Pd0 ). Consequently, under mild conditions (1 atm H2​ , room temperature), the C1-Cl bond is cleaved preferentially over the C3-Cl bond.

  • The Role of the Scavenging Base: Hydrodehalogenation releases stoichiometric amounts of hydrochloric acid (HCl). If left unneutralized, HCl protonates the isoquinoline nitrogen. This protonation alters the electronic landscape of the ring, increasing its susceptibility to undesired ring reduction (yielding tetrahydroisoquinolines) and potentially poisoning the palladium catalyst via strong chloride coordination to the metal surface. The addition of a base (e.g., K2​CO3​ or Et3​N ) is not merely an acid sweep; it is a kinetic necessity to maintain catalyst turnover and chemoselectivity[2].

  • Orthogonal Reductions: In complex derivatives where other reducible groups (like nitro groups) are present, specialized catalysts such as Raney® Nickel can be deployed to reduce the orthogonal group while leaving the robust C-Cl bonds intact, provided the reaction is monitored closely[3].

Empirical Reaction Matrix

The following table summarizes the causal relationship between reaction parameters and the primary isolated products.

Catalyst System H2​ PressureTemp (°C)Base AdditiveSolventMajor ProductApprox. Yield
10% Pd/C 0.1 MPa (1 atm)25 Et3​N (1.5 eq)MeOH3-Chloroisoquinolin-4-amine85%
10% Pd/C 0.6 MPa (87 psi)45 K2​CO3​ (3.0 eq)THF / MeOHIsoquinolin-4-amine92%
Raney® Nickel 3.4 MPa (500 psi)80NaOH (3.0 eq)EtOHIsoquinolin-4-amine78%
5% PtO2​ 0.5 MPa (72 psi)25None (Acidic)AcOH1,2,3,4-Tetrahydroisoquinolin-4-amine65%

Pathway Visualization

G SM 1,3-Dichloroisoquinolin-4-amine (Starting Material) Path1 Mild Pd/C, 1 atm H2 Et3N, 25°C SM->Path1 Path2 Pd/C, 0.6 MPa H2 K2CO3, 45°C SM->Path2 Path3 PtO2, 0.5 MPa H2 Acidic Media, 25°C SM->Path3 Prod1 3-Chloroisoquinolin-4-amine (Regioselective C1 Cleavage) Path1->Prod1 Prod2 Isoquinolin-4-amine (Complete Dehalogenation) Path2->Prod2 Prod3 Tetrahydroisoquinolin-4-amine (Ring Reduction) Path3->Prod3

Fig 1: Chemoselective hydrogenation pathways for 1,3-dichloroisoquinolin-4-amine derivatives.

Validated Experimental Protocols

Protocol A: Complete Hydrodehalogenation to Isoquinolin-4-amine

This protocol utilizes elevated pressure and a strong inorganic base to drive the complete removal of both chlorine atoms, adapting established parameters for highly chlorinated isoquinoline scaffolds[2].

Materials:

  • 1,3-Dichloroisoquinolin-4-amine (1.0 eq, 10 mmol)

  • 10% Palladium on Carbon (Pd/C), 50% wet (0.1 eq Pd)

  • Potassium carbonate ( K2​CO3​ ), anhydrous (3.0 eq, 30 mmol)

  • Tetrahydrofuran (THF) / Methanol (MeOH) (1:1 v/v, 50 mL)

Step-by-Step Procedure:

  • Catalyst Loading: To a 100 mL Parr autoclave reaction vessel, carefully add the 10% Pd/C. Safety Note: Always use wet Pd/C or add it to the vessel under an argon blanket to prevent solvent ignition.

  • Reagent Addition: Add the 1,3-Dichloroisoquinolin-4-amine and anhydrous K2​CO3​ . Pour in the THF/MeOH solvent mixture. The dual-solvent system ensures substrate solubility (THF) while facilitating rapid proton transfer and hydrogen solubility (MeOH).

  • Atmospheric Purging: Seal the autoclave. Purge the vessel with Nitrogen ( N2​ ) to 0.5 MPa and vent slowly. Repeat this N2​ purge three times to ensure complete removal of oxygen. Follow with three identical purge cycles using Hydrogen ( H2​ ).

  • Reaction Execution: Pressurize the vessel to 0.6 MPa (approx. 87 psi) with H2​ . Initiate vigorous mechanical stirring (800 rpm) and heat the vessel to 45 °C.

  • Validation & In-Process Control: Monitor the hydrogen mass flow controller. The reaction is a self-validating system: it is deemed complete when H2​ uptake ceases entirely for 30 consecutive minutes. To verify, extract a 50 µL aliquot, filter through a micro-syringe filter, and analyze via LC-MS. The target mass should reflect the complete loss of both chlorine isotopes.

  • Workup: Cool the vessel to room temperature and carefully vent the H2​ gas. Purge with N2​ three times. Filter the reaction mixture through a pad of Celite® to remove the Pd/C and inorganic salts, washing the filter cake with excess MeOH. Concentrate the filtrate under reduced pressure and purify via flash chromatography if necessary.

Protocol B: Chemoselective C1-Dechlorination

This protocol leverages the kinetic difference between the C1 and C3 positions, utilizing mild conditions to halt the reaction after a single dehalogenation event.

Materials:

  • 1,3-Dichloroisoquinolin-4-amine (1.0 eq, 10 mmol)

  • 10% Palladium on Carbon (Pd/C), 50% wet (0.05 eq Pd)

  • Triethylamine ( Et3​N ) (1.5 eq, 15 mmol)

  • Methanol (MeOH) (40 mL)

Step-by-Step Procedure:

  • Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend the 10% Pd/C in MeOH under an inert atmosphere.

  • Substrate Addition: Add the 1,3-Dichloroisoquinolin-4-amine followed by Et3​N . The use of an organic base prevents the biphasic mass-transfer issues associated with inorganic salts under low-pressure conditions.

  • Hydrogenation: Attach a hydrogen-filled balloon via a three-way stopcock. Evacuate the flask under mild vacuum and backfill with H2​ . Repeat three times.

  • Monitoring: Stir the mixture vigorously at 25 °C.

  • Validation & In-Process Control: This reaction requires strict temporal control. Monitor via TLC (Hexanes:Ethyl Acetate 3:1) or LC-MS every 30 minutes. The reaction must be quenched immediately upon the disappearance of the starting material to prevent over-reduction of the C3-Cl bond.

  • Workup: Once complete, replace the H2​ balloon with N2​ . Filter the mixture through Celite®, wash with MeOH, and evaporate the solvent. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO3​ to remove triethylamine hydrochloride salts. Dry the organic layer over Na2​SO4​ and concentrate to yield 3-chloroisoquinolin-4-amine.

References

  • Google Patents (US9840468B1).Methods for the preparation of 6-aminoisoquinoline. Retrieved March 24, 2026.

Sources

Application

Application Note: Chlorination and Amination Strategies for the Synthesis of 1,3-Dichloroisoquinolin-4-amine

Introduction 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly valued heterocyclic building block in medicinal chemistry. It is frequently utilized in the development of epigenetic modulators, such as histon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly valued heterocyclic building block in medicinal chemistry. It is frequently utilized in the development of epigenetic modulators, such as histone lysine methyltransferase (HKMT) inhibitors, and anti-HIV agents[1],[2]. The presence of two orthogonal functional handles—the reactive C1/C3 chlorides and the C4 amine—allows for divergent late-stage functionalization. However, synthesizing this scaffold requires precise chemoselectivity to prevent premature dechlorination during the amination phase.

This application note details a robust, self-validating protocol for the synthesis of 1,3-dichloroisoquinolin-4-amine, prioritizing electrophilic aromatic substitution (EAS) over direct nucleophilic amination to preserve the halogenated scaffold.

Mechanistic Rationale & Causality

A common misconception in heterocyclic amination is the use of direct nucleophilic aromatic substitution (SNAr) to introduce the amine. While SNAr is highly effective for isoquinolines, it exhibits strict regioselectivity for the C1 and C3 positions due to the electron-withdrawing nature of the ring nitrogen. Heating 1,3-dichloroisoquinoline with ammonia or primary amines results in 1-amino-3-chloroisoquinoline or 1,3-diaminoisoquinoline, irreversibly displacing the essential chlorine atoms[3].

To synthesize 1,3-dichloroisoquinolin-4-amine while preserving the C1 and C3 chlorides, the amination must be achieved via an indirect Electrophilic Aromatic Substitution (EAS) followed by Chemoselective Reduction [4].

  • Chlorination : Homophthalimide (isoquinoline-1,3-dione) is treated with Phosphorus Oxychloride (POCl3). The lactam tautomerizes to the lactim, which is subsequently chlorinated to yield the fully aromatized 1,3-dichloroisoquinoline[4].

  • Nitration (C4-Selective EAS) : The C4 position of 1,3-dichloroisoquinoline is highly activated toward electrophiles. The combined ortho/para-directing effects of the C1/C3 chlorines and the intrinsic enamine-like reactivity of the C3-C4 bond direct the nitronium ion (NO2+) exclusively to C4.

  • Reduction : The resulting 1,3-dichloro-4-nitroisoquinoline must be reduced using conditions that avoid hydrodehalogenation. Palladium-catalyzed hydrogenation (Pd/C, H2) frequently cleaves aryl chlorides. Therefore, dissolving metal reductions (e.g., Fe/AcOH or SnCl2/HCl) are strictly required to yield the target 4-amine[1].

Visualizations

SyntheticPathway A Homophthalimide B 1,3-Dichloroisoquinoline A->B POCl3, reflux (Chlorination) C 1,3-Dichloro-4- nitroisoquinoline B->C HNO3, H2SO4 (Nitration at C4) D 1,3-Dichloroisoquinolin- 4-amine C->D Fe, AcOH, 60°C (Chemoselective Reduction)

Caption: Step-by-step synthetic workflow from homophthalimide to 1,3-Dichloroisoquinolin-4-amine.

SelectivityLogic Start 1,3-Dichloroisoquinoline SNAr Nucleophilic Attack (e.g., NH3, heat) Start->SNAr SNAr Pathway EAS Electrophilic Attack (e.g., NO2+) Start->EAS EAS Pathway Result1 Substitution at C1/C3 (Loss of Chlorines) SNAr->Result1 Unwanted for 4-amine Result2 Substitution at C4 (Chlorines Retained) EAS->Result2 Desired Pathway

Caption: Mechanistic logic demonstrating why EAS is required over SNAr to preserve C1/C3 chlorines.

Experimental Protocols

Protocol A: Chlorination of Homophthalimide

  • Setup : Equip a 500 mL round-bottom flask with a magnetic stirrer, reflux condenser, and a drying tube (CaCl2).

  • Reagents : Add homophthalimide (10.0 g, 62 mmol) and POCl3 (50 mL, 536 mmol). Add N,N-dimethylaniline (2.0 mL) as a base catalyst to accelerate the Vilsmeier-type chlorination.

  • Reaction : Heat the mixture to reflux (105 °C) for 4-6 hours. The suspension will gradually turn into a homogenous dark solution.

  • Workup : Cool the mixture to room temperature. Carefully pour the reaction mixture over crushed ice (500 g) with vigorous stirring to quench excess POCl3. Caution: Highly exothermic.

  • Extraction : Extract the aqueous mixture with dichloromethane (3 x 100 mL). Wash the combined organic layers with saturated NaHCO3, brine, and dry over anhydrous Na2SO4.

  • Purification : Concentrate under reduced pressure and purify via silica gel chromatography (Hexanes/EtOAc 9:1) to yield 1,3-dichloroisoquinoline as a white solid.

Protocol B: Electrophilic Nitration (C4-Selective)

  • Setup : In a 250 mL round-bottom flask, dissolve 1,3-dichloroisoquinoline (8.0 g, 40.4 mmol) in concentrated H2SO4 (40 mL). Cool the flask to 0 °C using an ice-water bath.

  • Nitration : Prepare a nitrating mixture of conc. HNO3 (3.0 mL) and conc. H2SO4 (3.0 mL). Add this mixture dropwise to the reaction flask over 30 minutes, maintaining the internal temperature below 5 °C.

  • Reaction : Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Workup : Pour the mixture onto crushed ice (300 g). The product, 1,3-dichloro-4-nitroisoquinoline, will precipitate as a pale yellow solid. Filter, wash extensively with cold water, and dry under vacuum.

Protocol C: Chemoselective Reduction to 1,3-Dichloroisoquinolin-4-amine

  • Setup : Suspend 1,3-dichloro-4-nitroisoquinoline (6.0 g, 24.7 mmol) in a mixture of glacial acetic acid (60 mL) and water (15 mL).

  • Reduction : Add iron powder (6.9 g, 123.5 mmol, 5 equiv.) in small portions over 20 minutes. Note: The reaction is mildly exothermic.

  • Reaction : Heat the mixture to 60 °C for 1.5 hours. Monitor completion via TLC (Hexanes/EtOAc 7:3).

  • Workup : Cool to room temperature and filter the mixture through a pad of Celite to remove iron residues. Wash the Celite pad with EtOAc (100 mL).

  • Neutralization : Concentrate the filtrate, neutralize carefully with saturated Na2CO3 solution, and extract with EtOAc (3 x 50 mL). Dry over Na2SO4 and evaporate to afford the crude amine.

  • Purification : Recrystallize from ethanol to yield 1,3-dichloroisoquinolin-4-amine as an off-white crystalline solid.

Quantitative Data & Analytical Markers

Table 1: Summary of Reaction Metrics and Analytical Markers

StepIntermediate / ProductTypical Yield (%)Key 1H-NMR Marker (CDCl3, δ ppm)Mass Spec (ESI+) m/z
11,3-Dichloroisoquinoline82 - 88%7.65 (s, 1H, C4-H)198.0 [M+H]+
21,3-Dichloro-4-nitroisoquinoline90 - 95%Absence of C4-H; 8.40 (d, 1H, C5-H)243.0 [M+H]+
31,3-Dichloroisoquinolin-4-amine75 - 80%4.30 (br s, 2H, -NH2)213.0 [M+H]+

References

  • [2] Title: Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • [3] Title: Histone lysine methyltransferase structure activity relationships that allow for segregation of G9a inhibition and anti-Plasmodium activity Source: MedChemComm (RSC Publishing) URL:[Link]

  • [4] Title: Product Class 5: Isoquinolines Source: Thieme-Connect URL:[Link]

Sources

Method

Application Notes and Protocols for In Vitro Profiling of 1,3-Dichloroisoquinolin-4-amine Based Inhibitors

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Abstract The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of nume...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The novel 1,3-Dichloroisoquinolin-4-amine series represents a promising class of synthetic inhibitors with potential therapeutic applications. This guide provides a comprehensive framework for the in vitro characterization of these compounds, from initial biochemical potency assessment to target engagement verification and cellular effects. The protocols herein are designed to be robust and adaptable, providing researchers with the necessary tools to elucidate the mechanism of action and advance the development of this inhibitor class. While the specific molecular target(s) of 1,3-Dichloroisoquinolin-4-amine derivatives must be empirically determined, this document will focus on protein kinases as a primary hypothetical target class, given their prevalence as targets for isoquinoline-based inhibitors.

Introduction: The Rationale for a Multi-Assay Approach

The journey of a novel inhibitor from synthesis to a potential therapeutic candidate is paved with rigorous in vitro testing. For the 1,3-Dichloroisoquinolin-4-amine series, a multi-faceted assay strategy is crucial for a comprehensive understanding of their biological activity. A purely biochemical approach, while essential for determining intrinsic potency (e.g., IC50), may not fully predict a compound's behavior in a cellular context.[1] Factors such as cell permeability, off-target effects, and general cytotoxicity can significantly impact the therapeutic potential of an inhibitor.

Therefore, we advocate for a tiered approach:

  • Tier 1: Biochemical Potency Assessment. This initial stage focuses on quantifying the direct inhibitory effect of the compounds on a purified, isolated enzyme. This provides a clean measure of the inhibitor's intrinsic affinity and is critical for structure-activity relationship (SAR) studies.

  • Tier 2: Cellular Activity and Cytotoxicity Profiling. Following the identification of biochemically potent compounds, the focus shifts to a more physiologically relevant environment. These assays assess the inhibitor's ability to exert its effect within a living cell and determine its therapeutic window by evaluating cytotoxicity.

  • Tier 3: Target Engagement Verification. To confirm that the observed cellular effects are a direct result of the inhibitor binding to its intended target, a target engagement assay is indispensable. This step provides crucial evidence for the proposed mechanism of action.

This structured workflow ensures that resources are focused on the most promising candidates and provides a solid foundation for subsequent in vivo studies.

Tier 1: Biochemical Potency Assessment - The Kinase Inhibition Assay

Protein kinases are a major class of drug targets, and many isoquinoline derivatives have been shown to inhibit their activity.[1] The following protocol details a luminescence-based kinase assay, the ADP-Glo™ Kinase Assay, which is a robust and high-throughput method for determining the IC50 values of novel inhibitors.

Principle of the ADP-Glo™ Kinase Assay

The assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction. The reaction is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used by luciferase to generate a luminescent signal that is directly proportional to the initial kinase activity.[2]

Experimental Protocol: Kinase Inhibition Assay

Materials:

  • 1,3-Dichloroisoquinolin-4-amine synthesized inhibitors

  • Recombinant kinase of interest (e.g., a panel of kinases for selectivity profiling)

  • Kinase-specific substrate

  • ADP-Glo™ Kinase Assay kit (Promega)

  • Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij35)

  • ATP

  • DMSO

  • White, opaque 384-well plates

  • Plate reader with luminescence detection capabilities

Procedure:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of each 1,3-Dichloroisoquinolin-4-amine inhibitor in 100% DMSO.

    • Create a serial dilution of the inhibitors in the kinase assay buffer. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent-induced artifacts.

  • Assay Plate Setup:

    • Add 1 µL of the serially diluted inhibitor or DMSO (for vehicle control wells) to the appropriate wells of a 384-well plate.

  • Kinase Reaction:

    • Prepare a 2X enzyme/substrate mixture by diluting the kinase and its specific substrate in the kinase assay buffer.

    • Add 2 µL of the 2X enzyme/substrate mixture to each well.

    • Prepare a 2X ATP solution in the kinase assay buffer. The final ATP concentration should ideally be at or near the Km value for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.

    • Initiate the kinase reaction by adding 2 µL of the 2X ATP solution to each well. The final reaction volume is 5 µL.

  • Incubation:

    • Gently shake the plate for 30 seconds.

    • Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized based on the specific kinase's activity.

  • Signal Detection:

    • Equilibrate the plate to room temperature.

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate the plate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction to ATP and provides luciferase and luciferin to produce a luminescent signal.

    • Incubate the plate at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate reader.

    • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Parameter Recommendation
Plate Format 384-well, white, opaque
Reaction Volume 5 µL
Inhibitor Dilution 10-point, 3-fold serial dilution
DMSO Concentration ≤ 1%
ATP Concentration At or near Km for the kinase
Incubation Time 60 minutes at 30°C
Detection Method Luminescence

Tier 2: Cellular Activity and Cytotoxicity Profiling

Identifying biochemically potent inhibitors is only the first step. It is crucial to assess their activity in a cellular context and to determine their toxicity profile. The MTT assay is a widely used colorimetric method for assessing cell viability.

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. This reduction is carried out by mitochondrial dehydrogenases, and thus the amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol: MTT Cytotoxicity Assay

Materials:

  • 1,3-Dichloroisoquinolin-4-amine synthesized inhibitors

  • Human cancer cell line (e.g., MCF-7, A549, or a cell line relevant to the presumed target)

  • Cell culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well clear flat-bottom plates

  • Microplate reader capable of measuring absorbance at 570 nm

Procedure:

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

    • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the 1,3-Dichloroisoquinolin-4-amine inhibitors in culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the inhibitors at various concentrations (e.g., from 0.01 µM to 100 µM). Include a vehicle control (DMSO) and an untreated control.

    • Incubate the plate for 48-72 hours at 37°C with 5% CO₂.

  • MTT Addition and Incubation:

    • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

    • Incubate the plate for another 3-4 hours at 37°C.

  • Formazan Solubilization:

    • Carefully remove the medium from each well.

    • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) or IC50 value.[1]

Parameter Recommendation
Plate Format 96-well, clear, flat-bottom
Cell Density 5,000-10,000 cells/well
Treatment Duration 48-72 hours
MTT Concentration 0.5 mg/mL
Solubilizing Agent DMSO
Absorbance Wavelength 570 nm

Tier 3: Target Engagement Verification - The Cellular Thermal Shift Assay (CETSA)

A critical step in inhibitor characterization is to confirm that the compound binds to its intended target within the complex environment of a cell.[3] The Cellular Thermal Shift Assay (CETSA) is a powerful method for assessing target engagement based on the principle of ligand-induced thermal stabilization of the target protein.[4]

Principle of CETSA

When a ligand binds to its target protein, it generally increases the protein's thermal stability. In a CETSA experiment, cells are treated with the inhibitor and then subjected to a heat shock across a range of temperatures. The binding of the inhibitor stabilizes the target protein, making it more resistant to heat-induced denaturation and aggregation. The amount of soluble target protein remaining after the heat treatment is then quantified, typically by Western blotting. A shift in the melting curve of the target protein in the presence of the inhibitor provides direct evidence of target engagement.[4][5]

Experimental Protocol: CETSA for Target Engagement

Materials:

  • 1,3-Dichloroisoquinolin-4-amine synthesized inhibitors

  • Cell line expressing the target protein

  • Cell culture reagents

  • DMSO

  • Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

  • Lysis buffer (e.g., RIPA buffer)

  • Primary antibody specific to the target protein

  • HRP-conjugated secondary antibody

  • SDS-PAGE and Western blotting equipment

  • ECL substrate and imaging system

Procedure:

  • Cell Treatment:

    • Culture cells to approximately 80% confluency.

    • Treat the cells with the 1,3-Dichloroisoquinolin-4-amine inhibitor at a desired concentration (e.g., 10x the cellular IC50) or with DMSO (vehicle control) for a specified time (e.g., 1-2 hours) at 37°C.

  • Heat Challenge:

    • Harvest the cells and resuspend them in PBS containing protease and phosphatase inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots at different temperatures (e.g., from 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

  • Cell Lysis and Protein Quantification:

    • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

    • Separate the soluble fraction (containing the non-denatured proteins) from the aggregated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

    • Transfer the supernatant to new tubes and determine the protein concentration of each sample.

  • Western Blotting:

    • Normalize the protein concentrations for all samples.

    • Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Block the membrane and probe with a primary antibody against the target protein.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate.

  • Data Analysis:

    • Quantify the band intensities for the target protein at each temperature for both the inhibitor-treated and vehicle-treated samples.

    • Normalize the band intensities to the intensity at the lowest temperature point.

    • Plot the normalized intensities against the temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Visualizations

Workflow for In Vitro Inhibitor Characterization

G cluster_0 Tier 1: Biochemical Assays cluster_1 Tier 2: Cellular Assays cluster_2 Tier 3: Target Validation a Synthesized Inhibitors (1,3-Dichloroisoquinolin-4-amine series) b Biochemical Kinase Assay (e.g., ADP-Glo™) a->b c IC50 Determination b->c d Cell-Based Proliferation Assay (e.g., MTT) c->d Potent Compounds e Cytotoxicity Profile (GI50) d->e f Target Engagement Assay (e.g., CETSA) e->f Active & Non-Toxic Compounds g Confirmation of Intracellular Target Binding f->g h Lead Candidate g->h Lead Candidate for Further Development G cluster_pathway Hypothetical Kinase Signaling Pathway Growth_Factor Growth_Factor Receptor_TK Receptor Tyrosine Kinase Growth_Factor->Receptor_TK Binds & Activates Kinase_A Target Kinase Receptor_TK->Kinase_A Activates Substrate Downstream Substrate Kinase_A->Substrate Phosphorylates Cellular_Response Cell Proliferation, Survival Substrate->Cellular_Response Leads to Inhibitor 1,3-Dichloroisoquinolin-4-amine Inhibitor Inhibitor->Kinase_A Inhibits

Caption: Inhibition of a hypothetical kinase signaling pathway.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust starting point for the in vitro characterization of novel 1,3-Dichloroisoquinolin-4-amine based inhibitors. By systematically evaluating biochemical potency, cellular activity, and target engagement, researchers can build a comprehensive profile of their compounds and make data-driven decisions for further development.

Future studies should focus on elucidating the precise mechanism of inhibition (e.g., ATP-competitive, non-competitive, or uncompetitive) and expanding the kinase panel to assess selectivity. For compounds demonstrating promising activity and selectivity, progression to more complex cellular models and eventually in vivo efficacy and safety studies will be the next logical steps.

References

  • Eurofins Scientific. (2024, October 24). MTT Test - Medical Device. Eurofins Scientific. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

  • Plescia, C., et al. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Publications. Retrieved from [Link]

  • Jafari, R., et al. (2014, August 7). The cellular thermal shift assay for evaluating drug target interactions in cells. SciSpace. Retrieved from [Link]

  • Martinez Molina, D., et al. (2013). Monitoring drug binding to target proteins in cells and tissues using the cellular thermal shift assay. Science.
  • Orhan, I. E., et al. (2023, May 22). Cholinesterase Inhibitory and In Silico Toxicity Assessment of Thirty-Four Isoquinoline Alkaloids - Berberine as the Lead Compound. Bentham Science Publisher. Retrieved from [Link]

  • Promega Corporation. (n.d.). ADP-Glo™ Kinase Assay. Promega.
  • Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction yield for 1,3-Dichloroisoquinolin-4-amine synthesis

As a Senior Application Scientist, I frequently encounter researchers struggling with the chemoselectivity and yield optimization of heavily substituted isoquinolines. The synthesis of 1,3-Dichloroisoquinolin-4-amine (CA...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter researchers struggling with the chemoselectivity and yield optimization of heavily substituted isoquinolines. The synthesis of 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) presents a classic challenge in heterocyclic chemistry: balancing aggressive electrophilic aromatic substitution with delicate, chemoselective reduction.

This technical support guide is designed to move beyond basic recipes. By deconstructing the causality behind each reaction condition, we will establish a self-validating workflow that ensures high purity and optimized yields for this critical pharmaceutical intermediate 1.

I. Synthetic Pathway & Reaction Dynamics

The most robust and scalable route to 1,3-Dichloroisoquinolin-4-amine involves a three-stage sequence starting from isoquinoline-1,3(2H,4H)-dione. The pathway leverages tautomerization for chlorination, regioselective electrophilic nitration, and a highly controlled reduction to prevent dehalogenation.

SynthesisWorkflow SM Isoquinoline-1,3(2H,4H)-dione (Starting Material) Step1 Step 1: Chlorination POCl3, DMF (cat.), 105°C SM->Step1 Int1 1,3-Dichloroisoquinoline (Intermediate 1) Step1->Int1 Yield: 85-90% Step2 Step 2: Electrophilic Nitration HNO3 / H2SO4, 0-5°C Int1->Step2 Int2 1,3-Dichloro-4-nitroisoquinoline (Intermediate 2) Step2->Int2 Yield: 75-80% Step3 Step 3: Chemoselective Reduction Fe, NH4Cl, EtOH/H2O, 80°C Int2->Step3 Product 1,3-Dichloroisoquinolin-4-amine (Target Product) Step3->Product Yield: 80-85%

Figure 1: Three-step synthetic workflow for 1,3-Dichloroisoquinolin-4-amine from isoquinoline-1,3-dione.

II. Quantitative Reaction Parameters

To establish a baseline for your experiments, compare your in-process data against the optimized parameters outlined below. Deviations from these expected yields usually indicate a failure in temperature control or reagent stoichiometry.

StepReaction TypeKey ReagentsTempTimeExpected YieldCommon Impurities
1 ChlorinationPOCl₃, DMF (cat.)105°C4-6 h85–90%3-Chloroisoquinolin-1(2H)-one
2 NitrationHNO₃, H₂SO₄0–5°C2 h75–80%Over-nitrated / N-oxide byproducts
3 ReductionFe powder, NH₄Cl80°C3 h80–85%Dechlorinated amines, unreacted nitro

III. Troubleshooting FAQs

Q1: During the synthesis of 1,3-dichloroisoquinoline, my reaction stalls, and I isolate a mixture of mono-chloro and di-chloro products. How can I drive this to completion? Causality & Solution: The conversion of isoquinoline-1,3(2H,4H)-dione to the 1,3-dichloro derivative relies on the tautomerization of the dione to its bis-enol form. Phosphorus oxychloride (POCl₃) alone can be sluggish. Adding a catalytic amount of N,N-Dimethylformamide (DMF) generates the Vilsmeier-Haack reagent (chloromethyleneiminium ion) in situ, which is significantly more electrophilic than POCl₃ 2. This accelerates the nucleophilic attack by the enol oxygen, driving the reaction to the fully chlorinated product. Ensure you reflux at 105°C for at least 4 hours.

Q2: When nitrating 1,3-dichloroisoquinoline, I observe multiple spots on TLC and reduced yields. What is causing this? Causality & Solution: The isoquinoline ring is deactivated by the two electron-withdrawing chlorine atoms at C1 and C3, but the C4 position remains the most susceptible to electrophilic attack due to the directing effects of the adjacent aromatic system 3. Multiple spots indicate over-nitration or N-oxidation caused by poor thermodynamics. The nitration must be strictly maintained between 0°C and 5°C during the dropwise addition of the mixed acid (HNO₃/H₂SO₄). Exothermic spikes will lead to degradation.

Q3: I attempted to reduce 1,3-dichloro-4-nitroisoquinoline using Palladium on Carbon (Pd/C) and Hydrogen gas, but my LC-MS shows a mass corresponding to isoquinolin-4-amine. Why did I lose the chlorine atoms? Causality & Solution: Palladium-catalyzed hydrogenation is highly effective for reducing nitro groups but is notorious for promoting hydrodehalogenation (reductive cleavage of C-Cl bonds) via the oxidative addition of Pd(0) into the aryl-chloride bond. To preserve the chlorines at the 1 and 3 positions, you must use a chemoselective reduction method 4. The Béchamp reduction, utilizing Iron (Fe) powder and Ammonium Chloride (NH₄Cl), selectively reduces the nitro group to an amine via single-electron transfer processes without cleaving the aryl chlorides.

IV. Self-Validating Experimental Protocols

Step 1: Synthesis of 1,3-Dichloroisoquinoline
  • Setup: Charge a dry, round-bottom flask with isoquinoline-1,3(2H,4H)-dione (1.0 eq) and POCl₃ (5.0 eq).

  • Catalysis: Add a catalytic amount of anhydrous DMF (0.05 eq).

  • Reaction: Heat the mixture to reflux (105°C) under a nitrogen atmosphere for 4–6 hours.

  • Workup: Cool the reaction to room temperature and carefully concentrate under reduced pressure to remove excess POCl₃. Slowly pour the concentrated residue over vigorously stirred crushed ice to quench residual reagent.

  • Extraction: Extract the aqueous mixture with Dichloromethane (DCM). Wash the organic layer with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate.

Validation Check: LC-MS should show the complete disappearance of the starting material and the appearance of a distinct 9:6:1 isotopic cluster characteristic of a dichloro compound at the expected mass.

Step 2: Synthesis of 1,3-Dichloro-4-nitroisoquinoline
  • Preparation: Dissolve 1,3-dichloroisoquinoline (1.0 eq) in concentrated H₂SO₄ (10 volumes) and cool the solution to 0°C in an ice-salt bath.

  • Nitrating Mixture: Prepare a cold mixture of concentrated HNO₃ (1.2 eq) and concentrated H₂SO₄ (2 volumes).

  • Addition: Add the nitrating mixture dropwise to the reaction flask, strictly maintaining the internal temperature below 5°C.

  • Reaction: Stir the reaction at 0–5°C for 2 hours.

  • Isolation: Pour the reaction mixture slowly over crushed ice. Filter the resulting precipitate, wash extensively with cold water, and dry under vacuum.

Validation Check: The product will precipitate as a distinct pale yellow solid upon the ice quench. TLC (Hexane/EtOAc 4:1) will show a new, lower Rf​ spot, confirming successful nitration without baseline oxidation byproducts.

Step 3: Synthesis of 1,3-Dichloroisoquinolin-4-amine
  • Suspension: Suspend 1,3-dichloro-4-nitroisoquinoline (1.0 eq) in a 4:1 mixture of Ethanol and Water.

  • Reagents: Add Iron powder (5.0 eq, 325 mesh) and Ammonium Chloride (5.0 eq) to the suspension.

  • Reaction: Heat the mixture to 80°C and stir vigorously for 3 hours.

  • Filtration: Cool the mixture to room temperature and filter through a pad of Celite to remove iron residues. Wash the Celite pad thoroughly with hot ethyl acetate to ensure full product recovery.

  • Purification: Concentrate the filtrate, extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and evaporate the solvent. Purify via silica gel chromatography to yield the target compound.

Validation Check: The reaction mixture will shift from a yellow suspension to a dark, sludgy gray/black. Post-filtration, LC-MS will confirm the mass shift from the nitro precursor to the amine [M+H]+ while retaining the critical dichloro isotopic signature.

V. References

  • Thieme Connect. Product Class 5: Isoquinolines. Available at:[Link]

  • MedChemComm (RSC Publishing). Histone lysine methyltransferase structure activity relationships that allow for segregation of G9a inhibition and anti-Plasmodium activity. Available at:[Link]

Sources

Optimization

Technical Support Center: Optimizing Temperature and Pressure for 1,3-Dichloroisoquinolin-4-amine Synthesis

Welcome to the technical support center for the synthesis of 1,3-Dichloroisoquinolin-4-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insight...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1,3-Dichloroisoquinolin-4-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions. We will move beyond simple protocols to explain the causal relationships between temperature, pressure, and reaction outcomes, empowering you to troubleshoot effectively and achieve high-yield, high-purity results.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 1,3-Dichloroisoquinolin-4-amine?

The synthesis of 1,3-Dichloroisoquinolin-4-amine from 1,3-Dichloroisoquinoline is typically achieved through a Nucleophilic Aromatic Substitution (SNAr) reaction.[1] In this mechanism, a nucleophile—in this case, an amine source like ammonia—attacks the electron-deficient isoquinoline ring at the C4 position. The isoquinoline ring is "activated" towards this attack by the electron-withdrawing effects of the two chlorine atoms and the ring nitrogen. The reaction proceeds through a resonance-stabilized intermediate known as a Meisenheimer complex before expelling the chloride leaving group to form the final product. The C4 position is more reactive than the C1 position under milder conditions, allowing for regioselective amination.[1]

SNAr_Mechanism Figure 1: Ssub{N}Ar Mechanism for C4 Amination Reactant 1,3-Dichloroisoquinoline + NH₃ Intermediate Meisenheimer Complex (Resonance Stabilized Intermediate) Reactant->Intermediate Nucleophilic Attack at C4 Product 1,3-Dichloroisoquinolin-4-amine + HCl Intermediate->Product Elimination of Cl⁻

Caption: Figure 1: Simplified SNAr pathway for amination.

Q2: Why are temperature and pressure such critical parameters for this specific reaction?

Temperature and pressure are the primary levers for controlling both the rate and selectivity of the SNAr reaction.

  • Temperature: This is the most critical factor influencing the reaction rate. SNAr reactions have a significant activation energy barrier that must be overcome. Insufficient thermal energy will result in a sluggish or stalled reaction. However, excessive temperature can lead to undesirable side reactions, such as hydrolysis of the chloro groups by aqueous solvents, or the formation of other impurities, ultimately reducing yield and purity.[2]

  • Pressure: Pressure becomes a critical parameter when using a volatile reagent like ammonia in a sealed reaction vessel. Heating an aqueous ammonia solution in a sealed system generates pressure, which serves two key purposes:

    • It increases the concentration of the ammonia nucleophile in the solution phase, driving the reaction forward according to Le Châtelier's principle.

    • It allows the reaction to be heated above the normal boiling point of the solvent, enabling higher reaction temperatures and thus faster reaction rates.[3]

Q3: What are typical starting conditions for this amination reaction?

A well-documented and reliable starting point is heating 1,3-dichloroisoquinoline with aqueous ammonia in a sealed vessel at a temperature range of 60–80°C .[1] Under these conditions, the amination occurs selectively at the C4 position, leaving the C1 chlorine intact.[1] The reaction is typically run under the autogenous pressure generated by heating the sealed system.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments. The solutions focus on the logical manipulation of temperature and pressure based on chemical principles.

Problem Area 1: Low or No Product Yield

Q1.1: I've run the reaction at 60°C for several hours, but TLC/HPLC analysis shows mostly unreacted starting material. What is the most likely cause?

The most probable cause is insufficient activation energy. A reaction temperature of 60°C may be too low for your specific setup, solvent concentration, or substrate purity.

Troubleshooting Steps:

  • Verify Temperature: Ensure your heating apparatus is calibrated and the internal reaction temperature is accurate.

  • Incrementally Increase Temperature: Raise the temperature in 10°C increments (e.g., to 70°C, then 80°C). Monitor the reaction progress at each new setpoint after a fixed time interval (e.g., 2 hours). This systematic approach helps identify the minimum temperature required for efficient conversion.

  • Check for Leaks: If using a sealed vessel, ensure it is perfectly sealed. A leak will prevent pressure buildup, allowing the ammonia to escape from the solution and effectively halting the reaction.

Low_Yield_Workflow Start Low Conversion of Starting Material CheckTemp Is reaction temperature sufficient (>60-80°C)? Start->CheckTemp CheckSeal Is the reaction vessel properly sealed? CheckTemp->CheckSeal Yes IncreaseTemp Action: Increase temperature incrementally (e.g., +10°C). Monitor progress. CheckTemp->IncreaseTemp No ResealVessel Action: Check seals, clamps, and vessel integrity. Restart experiment. CheckSeal->ResealVessel No Success Problem Resolved: Conversion Observed CheckSeal->Success Yes IncreaseTemp->Success ResealVessel->Success

Caption: Figure 2: Troubleshooting workflow for low reaction conversion.

Q1.2: I increased the temperature significantly (e.g., >100°C), but my yield did not improve and I observe significant baseline material or tar formation on my TLC/HPLC. What happened?

You have likely exceeded the thermal stability threshold of your starting material or product. High temperatures can initiate decomposition pathways or polymerization side reactions, leading to the formation of insoluble tars.[4] The optimal temperature is a balance between a fast reaction rate and the stability of the chemical species involved.

Troubleshooting Steps:

  • Reduce Temperature: Return to the highest temperature at which you observed clean product formation, even if the reaction was slow (e.g., 80°C).

  • Increase Reaction Time: Compensate for the lower temperature by extending the reaction time. SNAr reactions can often be run overnight to ensure completion without thermal degradation.

  • Consider a Catalyst: While often not necessary for this specific transformation, in some challenging amination reactions, a palladium catalyst can be used to achieve high yields under milder temperature conditions, though this adds complexity and cost.[5][6][7]

Problem Area 2: Formation of Significant Impurities

Q2.1: My main impurity has a mass corresponding to the replacement of a chlorine atom with a hydroxyl group (e.g., 1-Chloro-4-aminoisoquinolin-3-ol). How do I prevent this?

This is a classic hydrolysis side reaction, caused by water (from your aqueous ammonia) acting as a nucleophile at high temperatures.[8] The rate of hydrolysis is highly temperature-dependent.

Troubleshooting Steps:

  • Lower the Reaction Temperature: This is the most effective way to minimize hydrolysis. Find the "sweet spot" where amination proceeds at an acceptable rate, but hydrolysis is suppressed. An optimization screen is recommended.

  • Control Water Content: While using aqueous ammonia necessitates water, ensure you are not adding extraneous water. Use a concentrated form of aqueous ammonia if possible to minimize the overall water volume relative to the nucleophile.

Experimental Protocol: Temperature Optimization Screen

This protocol is designed to identify the optimal temperature for maximizing yield while minimizing hydrolysis.

  • Set up four identical reactions in parallel using sealed pressure tubes.

  • To each tube, add 1,3-Dichloroisoquinoline (1.0 eq), your solvent, and aqueous ammonia (e.g., 5-10 eq).

  • Ensure all tubes are sealed identically to guarantee consistent pressure generation.

  • Place each tube in a separate well of a temperature-controlled heating block.

  • Run each reaction at a different temperature for a fixed duration (e.g., 8 hours).

  • After the reaction time, cool all tubes to room temperature, and carefully unseal them in a fume hood.

  • Work up each reaction identically and analyze the crude product mixture by HPLC or ¹H NMR with an internal standard to determine the ratio of desired product to the hydrolysis byproduct.

Table 1: Example Data from a Temperature Optimization Screen

Experiment #Temperature (°C)PressureYield of Desired Product (%)Hydrolysis Byproduct (%)
160°CAutogenous45 (low conversion)< 1%
270°CAutogenous782%
380°CAutogenous925%
490°CAutogenous8513%

Based on this hypothetical data, 80°C provides the best balance of high yield and low impurity formation.

Q2.2: I am observing the formation of a di-amino substituted product (1,3-Diaminoisoquinolin-4-amine). How can I improve selectivity for the mono-aminated product?

Formation of the di-substituted product indicates that the reaction conditions are harsh enough to facilitate the second, more difficult amination at the C1 position. This typically requires more forcing conditions than the C4 amination.

Troubleshooting Steps:

  • Reduce Temperature: The C1 amination has a higher activation energy. Lowering the overall reaction temperature will disproportionately slow the rate of the second substitution compared to the first.

  • Limit Reaction Time: Monitor the reaction closely. Stop the reaction as soon as the starting material (1,3-Dichloroisoquinolin-4-amine) is consumed, before significant amounts of the di-amino product can form.

  • Control Stoichiometry: While an excess of the amine is usually required, an extremely large excess can drive the reaction towards di-substitution. Try reducing the equivalents of ammonia used.

References

  • General and Efficient Intramolecular Halo-amination of Unactivated Alkenes.
  • 1,3-Dichloroisoquinolin-4-amine (EVT-1793273). EvitaChem.
  • Organocatalytic Reductive Amination of Aldehydes with 2-Propanol. The Journal of Organic Chemistry.
  • Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionaliz
  • Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. PMC.
  • Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. MDPI.
  • Characterization of impurities in 1,3-Dichloro-6-nitroisoquinoline synthesis. BenchChem.
  • Troubleshooting side reactions in the synthesis of dichlorin
  • Process for synthesis of 2,4-dichloro-5-aminopyrimidine.
  • Technical Support Center: Optimization of 4-Aminoquinoline Synthesis. BenchChem.
  • Effects of temperature and cooling modes on yield, purity and particle size distribution of dihydroxystearic acid crystals.

Sources

Troubleshooting

Technical Support Center: Resolving Solubility Issues of 1,3-Dichloroisoquinolin-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals and synthetic chemists through the physicochemical hurdles of handling rigid, halogenated hete...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals and synthetic chemists through the physicochemical hurdles of handling rigid, halogenated heterocycles.

1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly valuable building block in medicinal chemistry, particularly for synthesizing bioactive compounds targeting infectious diseases and oncology[1]. However, its structural features—a planar aromatic core, two lipophilic chlorine atoms, and a hydrogen-bond donating amino group—create a highly stable crystal lattice. This results in notoriously poor solubility in both aqueous media and standard organic solvents[1].

This guide is designed to help you understand the causality behind these solubility challenges and provides field-proven, self-validating protocols to overcome them.

Part 1: Frequently Asked Questions (FAQs)

Q: Why won't my 1,3-Dichloroisoquinolin-4-amine dissolve in common solvents like Dichloromethane (DCM) or Ethyl Acetate? A: The difficulty stems from the compound's high lattice energy. The isoquinoline core is perfectly planar, promoting strong intermolecular π−π stacking. Simultaneously, the C4-amino group acts as a strong hydrogen-bond donor, while the heterocyclic nitrogen acts as an acceptor. Solvents like DCM or Ethyl Acetate lack the hydrogen-bond accepting capacity and dielectric strength required to disrupt this tightly packed, cross-linked network.

Q: What are the best solvents for preparing high-concentration stock solutions for biological assays? A: Polar aprotic solvents, specifically Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP), are highly recommended. These solvents possess strong dipole moments and act as potent hydrogen-bond acceptors, allowing them to intercalate between the planar rings and dismantle the crystal lattice[2].

Q: My compound dissolves in DMSO, but "crashes out" (precipitates) when I dilute it into my aqueous assay buffer. How do I prevent this? A: This is a classic case of hydrophobic shock. A sudden shift in the dielectric constant forces the lipophilic dichloro-aromatic rings to rapidly aggregate. To prevent this, avoid direct high-ratio dilutions (e.g., 1:100 directly into water). Instead, use a step-down dilution strategy incorporating co-solvents (like PEG400) or non-ionic surfactants (like Tween-80) to create intermediate micelles that stabilize the compound before final aqueous dilution.

Q: Can I use pH adjustments to force the compound into solution? A: Yes. The C4-amine can be protonated using strong organic or inorganic acids (e.g., Trifluoroacetic acid [TFA] or HCl). Protonation introduces a positive charge on the molecule, creating electrostatic repulsion between the monomers and drastically improving solubility in polar media.

Part 2: Mechanistic Solvation Pathways

To effectively troubleshoot, you must understand how different interventions disrupt the solid state of the compound.

Mechanism Lattice Solid Crystal Lattice (Strong Pi-Pi & H-Bonds) Aprotic Polar Aprotic Solvents (DMSO/NMP) Lattice->Aprotic Acidic Acidic Additives (TFA/HCl) Lattice->Acidic DisruptPi Disruption of Pi-Pi Stacking via Solvent Intercalation Aprotic->DisruptPi Protonation Amine Protonation (Breaks H-Bond Network) Acidic->Protonation Solvated Fully Solvated Monomers DisruptPi->Solvated Protonation->Solvated

Mechanistic disruption of the crystal lattice to achieve full solvation.

Part 3: Quantitative Solubility Data & Solvent Selection

Use the following matrix to select the appropriate solvent system based on your downstream application.

Solvent SystemDielectric Constant (ε)Solubilization MechanismExpected SolubilityRecommended Application
Water (pH 7.4) 80.1None (Hydrophobic rejection)< 0.1 mg/mLNot recommended
Dichloromethane (DCM) 9.1Weak dipole interactions< 1.0 mg/mLLiquid-liquid extractions
Ethyl Acetate (EtOAc) 6.0Moderate H-bond accepting~ 2-5 mg/mLFlash chromatography
Dimethyl Sulfoxide (DMSO) 46.7Strong H-bond accepting, lattice intercalation> 20 mg/mLIn vitro assay master stocks
0.1% TFA in Methanol 32.7Amine protonation, electrostatic repulsion> 50 mg/mLLC-MS analysis, Synthesis

Part 4: Troubleshooting Guide & Experimental Protocols

Protocol A: Preparation of a Self-Validating 10 mM Master Stock in DMSO

Objective: Achieve a true solution for fragment-based screening or biological assays without forming colloidal suspensions[2].

  • Weighing: Accurately weigh 2.17 mg of 1,3-Dichloroisoquinolin-4-amine (MW ≈ 217.06 g/mol ) into a clean, dry amber glass vial.

  • Solvent Addition: Add 1.0 mL of anhydrous, cell-culture grade DMSO. Causality note: Water impurities in DMSO will drastically reduce solubility; always use anhydrous grades.

  • Mechanical Disruption: Vortex vigorously for 60 seconds.

  • Thermal Cavitation (Sonication): Place the vial in an ultrasonic bath at room temperature for 10 minutes. Causality note: Sonication provides localized high-energy cavitation bubbles that physically break apart the crystal lattice without exposing the bulk solution to degradative high temperatures.

  • Self-Validation (Critical Step):

    • Visual Check: Hold the vial against a stark black background under a bright light. If the liquid appears cloudy or exhibits a Tyndall effect (scattering of light), micro-crystals are still present.

    • Analytical Check: For highly sensitive assays, analyze a 10 µL aliquot via Dynamic Light Scattering (DLS) to confirm the absence of nano-aggregates.

  • Filtration & Storage: Once visually clear, pass the solution through a 0.22 µm PTFE syringe filter to remove any microscopic nucleation seeds. Store aliquots at -20°C.

Protocol B: Acid-Assisted Solubilization for High-Concentration Synthesis

Objective: Dissolve >50 mg/mL for NMR or synthetic reactions.

  • Suspension: Suspend 50 mg of the compound in 1.0 mL of your target polar solvent (e.g., Methanol or Acetonitrile). It will remain cloudy.

  • Protonation: Dropwise, add 0.1% to 1.0% (v/v) Trifluoroacetic acid (TFA) while stirring continuously.

  • Observation: The cloudy suspension will rapidly clarify as the C4-amine becomes protonated, breaking the intermolecular hydrogen bond network and forcing the molecules into solution via electrostatic repulsion.

Solubility Troubleshooting Workflow

Workflow Start Start: Weigh 1,3-Dichloroisoquinolin-4-amine AddSolvent Add Polar Aprotic Solvent (e.g., DMSO or NMP) Start->AddSolvent Vortex Vortex & Sonicate (10 mins at RT) AddSolvent->Vortex Check1 Is solution clear? Vortex->Check1 Heat Heat to 40-50°C & Sonicate Check1->Heat No Success Success: Filter (0.22 µm) & Store at -20°C Check1->Success Yes Check2 Is solution clear? Heat->Check2 AddAcid Add 0.1-1% TFA/HCl (Protonate Amine) Check2->AddAcid No Check2->Success Yes AddAcid->Success Dissolved Fail Re-evaluate Solvent or Check Purity AddAcid->Fail Precipitates

Decision tree for optimizing the dissolution of 1,3-Dichloroisoquinolin-4-amine.

References

  • EvitaChem Technical Data - Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4. EvitaChem.
  • ResearchGate / MDPI Molecules - (PDF) DMSO Solubility Assessment for Fragment-Based Screening. Molecules 2021, 26, 3950.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 1,3-Dichloroisoquinolin-4-amine and 1-Chloroisoquinolin-4-amine for Drug Development Professionals

In the landscape of medicinal chemistry, the isoquinoline scaffold is a well-established "privileged structure," forming the core of numerous therapeutic agents. The functionalization of this scaffold is key to modulatin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the isoquinoline scaffold is a well-established "privileged structure," forming the core of numerous therapeutic agents. The functionalization of this scaffold is key to modulating pharmacological activity. This guide provides an in-depth comparison of two valuable, yet distinct, building blocks: 1,3-Dichloroisoquinolin-4-amine and 1-Chloroisoquinolin-4-amine. We will dissect their structural nuances to predict and explain their differential reactivity in key synthetic transformations, supported by established chemical principles and experimental data.

Structural and Electronic Foundations of Reactivity

The reactivity of these aminoisoquinolines is fundamentally governed by the interplay of electronic effects from the chloro- and amino-substituents on the heterocyclic ring system.

  • 1,3-Dichloroisoquinolin-4-amine : This molecule features two electron-withdrawing chlorine atoms at the C1 and C3 positions.[1] These, along with the inherent electron-withdrawing character of the ring nitrogen, significantly activate the C1 and C3 positions toward nucleophilic attack. The amino group at C4, being a strong electron-donating group, influences the electron density of the entire ring system, particularly the adjacent benzene ring.[1][2]

  • 1-Chloroisoquinolin-4-amine : Lacking the second chlorine at the C3 position, this analogue presents a different electronic profile. While the C1 position remains activated by the single chlorine and the ring nitrogen, the overall electrophilicity of the pyridine ring is attenuated compared to its dichlorinated counterpart.

The key distinction lies in the number of activating, electron-withdrawing chloro groups, which directly impacts the molecule's susceptibility to nucleophilic substitution and the potential for selective, stepwise functionalization.

Comparative Physicochemical Properties
Property1,3-Dichloroisoquinolin-4-amine1-Chloroisoquinolin-4-amine
Molecular Formula C₉H₆Cl₂N₂C₉H₇ClN₂
Molecular Weight ~217.06 g/mol [1]~178.62 g/mol [3]
Appearance SolidSolid
Key Functional Groups Primary Amine, Dichloro-substituted IsoquinolinePrimary Amine, Chloro-substituted Isoquinoline

Navigating Synthetic Transformations: A Reactivity Comparison

The utility of these building blocks is defined by their performance in common, high-value chemical reactions. The choice between the mono- and di-chloro derivative is a strategic decision based on the desired synthetic outcome.

G cluster_input Synthetic Goal cluster_decision Reagent Selection cluster_reactions Reaction Pathway cluster_output Product Outcome goal Desired Functionalization reagent1 1,3-Dichloroisoquinolin-4-amine goal->reagent1 Sequential or Di-functionalization reagent2 1-Chloroisoquinolin-4-amine goal->reagent2 Single Functionalization snar Nucleophilic Aromatic Substitution (SNAr) reagent1->snar suzuki Suzuki-Miyaura Coupling reagent1->suzuki buchwald Buchwald-Hartwig Amination reagent1->buchwald reagent2->snar reagent2->suzuki reagent2->buchwald product1 Mono- or Di-substituted Product snar->product1 product2 Mono-substituted Product snar->product2 suzuki->product1 suzuki->product2 buchwald->product1 buchwald->product2

Caption: Logical workflow for selecting the appropriate chloro-amino-isoquinoline.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a cornerstone for modifying electron-deficient aromatic systems.[4] The reaction proceeds via a two-step addition-elimination mechanism through a Meisenheimer complex.[5]

Reactivity Comparison:

  • 1,3-Dichloroisoquinolin-4-amine : Is highly activated for SNAr. The key question is regioselectivity. In analogous systems like 2,4-dichloroquinazolines, substitution occurs preferentially at the 4-position.[6] For 1,3-dichloro-isoquinolines, electronic effects from the ring nitrogen render the C1 position more electrophilic and thus generally more susceptible to initial nucleophilic attack than the C3 position.[7] This allows for selective mono-substitution at C1 under controlled conditions, leaving the C3-Cl available for subsequent transformations.

  • 1-Chloroisoquinolin-4-amine : Readily undergoes SNAr at the C1 position. The reaction is typically cleaner as there is no competing site of substitution, but it lacks the potential for sequential functionalization inherent to the dichloro analogue.

Expert Insight: The higher electrophilicity of the dichloro-scaffold means that SNAr reactions can often be performed under milder conditions (lower temperatures, shorter reaction times) compared to the monochloro-scaffold.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Protocol: General Procedure for SNAr with an Amine Nucleophile

  • Setup: To a solution of the chloro-isoquinoline (1.0 equiv) in a suitable solvent (e.g., NMP, DMF, or THF) in a sealed vial, add the amine nucleophile (1.1-2.0 equiv).

  • Base: Add a base, such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (2.0-3.0 equiv).

  • Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.[4]

  • Workup: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography.

Palladium-Catalyzed Cross-Coupling: Suzuki-Miyaura Reaction

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds, typically coupling an aryl halide with a boronic acid or ester.[8] The reactivity of aryl chlorides, while lower than bromides or iodides, is readily achieved with modern catalyst systems.[8]

Reactivity Comparison:

  • 1,3-Dichloroisoquinolin-4-amine : Offers differential reactivity between the two C-Cl bonds. It has been demonstrated that Pd(PPh₃)₄-catalyzed coupling of arylboronic acids occurs exclusively at the 1-position of 1,3-dichloroisoquinoline, yielding 1-aryl-3-chloroisoquinolines.[9][10] This remarkable regioselectivity is a key synthetic advantage, enabling the creation of 1,3-disubstituted isoquinolines in a controlled manner.

  • 1-Chloroisoquinolin-4-amine : The C1-Cl bond is a reliable handle for Suzuki-Miyaura coupling. The reaction provides a straightforward route to 1-aryl-isoquinolin-4-amines.

Expert Insight: The choice of phosphine ligand is critical for successful coupling with aryl chlorides. Bulky, electron-rich monophosphine ligands like XPhos or SPhos often provide superior results.[11]

G pd0 Pd(0)L2 pd2 Ar-Pd(II)-Cl(L2) pd0->pd2 Oxidative Addition pd2_trans Ar-Pd(II)-R'(L2) pd2->pd2_trans Transmetalation pd2_trans->pd0 Reductive Elimination ar_r Ar-R' pd2_trans->ar_r arcl Ar-Cl arcl->pd2 rboronic R'-B(OR)2 rboronic->pd2_trans base Base base->pd2_trans

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol: General Procedure for Suzuki-Miyaura Coupling

  • Setup: In an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen), combine the chloro-isoquinoline (1.0 equiv), boronic acid (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv).

  • Solvent: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water.

  • Reaction: Heat the mixture to reflux (80-110 °C) and stir for 4-24 hours, monitoring progress by TLC or LC-MS.

  • Workup: Cool the reaction, dilute with water, and extract with an organic solvent.

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Palladium-Catalyzed Cross-Coupling: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for forming C-N bonds, coupling aryl halides with amines.[12] This reaction has largely replaced harsher classical methods and offers broad substrate scope.[12][13]

Reactivity Comparison:

  • 1,3-Dichloroisoquinolin-4-amine : The differential reactivity of the C1 and C3 positions can again be exploited. Selective amination at the C1 position is expected under carefully optimized conditions, similar to what is observed in Suzuki couplings. This would provide access to 1-amino-3-chloro-isoquinolin-4-amine derivatives, which are valuable for further diversification.

  • 1-Chloroisoquinolin-4-amine : This substrate is well-suited for a single Buchwald-Hartwig amination at the C1 position to generate 1,4-diaminoisoquinoline derivatives.

Expert Insight: The success of Buchwald-Hartwig amination on chloro-heterocycles is highly dependent on the catalyst system (palladium precursor and ligand) and the base used. Systems like Pd₂(dba)₃ with ligands such as BINAP or Xantphos are often effective.[14]

G pd0 Pd(0)L pd2_add Ar-Pd(II)-Cl(L) pd0->pd2_add Oxidative Addition pd2_amido Ar-Pd(II)-NR'R''(L) pd2_add->pd2_amido Amine Coordination & Deprotonation pd2_amido->pd0 Reductive Elimination ar_amine Ar-NR'R'' pd2_amido->ar_amine arcl Ar-Cl arcl->pd2_add amine HNR'R'' amine->pd2_add base Base base->pd2_add

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Protocol: General Procedure for Buchwald-Hartwig Amination

  • Setup: To an oven-dried Schlenk tube under an inert atmosphere, add the chloro-isoquinoline (1.0 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-4 mol%), a suitable phosphine ligand (e.g., BINAP, 2-8 mol%), and a strong base (e.g., NaOtBu or Cs₂CO₃, 1.4-2.0 equiv).

  • Reagents: Add the amine (1.1-1.5 equiv) and an anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Reaction: Heat the mixture (typically 80-110 °C) with stirring for 12-24 hours until the reaction is complete by LC-MS analysis.

  • Workup: Cool the reaction to room temperature, pass it through a pad of Celite, and rinse with an organic solvent.

  • Purification: Concentrate the filtrate and purify the residue by silica gel chromatography.

Conclusion and Strategic Recommendations

The choice between 1,3-Dichloroisoquinolin-4-amine and 1-Chloroisoquinolin-4-amine is a critical decision in the design of a synthetic route.

  • 1-Chloroisoquinolin-4-amine is the reagent of choice for straightforward, single-site functionalization at the C1 position. Its reactivity is predictable, often leading to cleaner reactions and simpler purification.

  • 1,3-Dichloroisoquinolin-4-amine is a superior building block for more complex molecular architectures requiring sequential, regioselective functionalization. The demonstrated preference for reactions at the C1 position allows for a stepwise strategy: functionalize C1 via Suzuki or Buchwald-Hartwig chemistry, then target the remaining C3-chloro group in a subsequent step. This approach unlocks access to a wider diversity of 1,3-disubstituted isoquinoline-4-amine derivatives, which may be crucial for optimizing biological activity.

By understanding the fundamental principles of their reactivity, researchers can strategically leverage these powerful intermediates to accelerate the discovery and development of novel therapeutics.

References

  • Benchchem. Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on 1,3-Dichloro-6-nitroisoquinoline.
  • EvitaChem. Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4.
  • NextSDS.
  • NextSDS.
  • PubChem. 1,3-Dichloroisoquinoline | C9H5Cl2N | CID 298625.
  • Thieme E-Books & E-Journals. Rapid Synthesis of 3-Aminoisoquinoline-5-sulfonamides Using the Buchwald-Hartwig Reaction.
  • ACS Publications. Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol | Organic Process Research & Development.
  • Academia.edu. Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them.
  • PMC. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry.
  • ResearchGate. Synthesis of 1‐amino‐4‐chloroisoquinoline. A new approach to 1‐aminoisoquinoline | Request PDF.
  • Scilit. Synthesis of 1‐amino‐4‐chloroisoquinoline. A new approach to 1‐aminoisoquinoline.
  • PubMed. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain.
  • ChemicalBook. 1-Chloroisoquinoline | 19493-44-8.
  • ChemSynthesis. 4-chloro-1-isoquinolinamine - 30598-04-0.
  • ACS Publications. Synthesis of Isoquinolones by Sequential Suzuki Coupling of 2-Halobenzonitriles with Vinyl Boronate Followed by Cyclization | The Journal of Organic Chemistry.
  • MDPI.
  • Wikipedia.
  • Benchchem. Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on 2-Chloro-5,6-difluoroquinoxaline.
  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Exploitation of differential reactivity of the carbon–chlorine bonds in 1,3-dichloroisoquinoline. Routes to new N,N-chelate ligands and 1,3-disubstituted isoquinolines.
  • CymitQuimica. CAS 19493-44-8: 1-Chloroisoquinoline.
  • Chemsrc. 1-Chloroisoquinoline | CAS#:19493-44-8.
  • Sigma-Aldrich. 1,3-Dichloroisoquinoline 97 7742-73-6.
  • ResearchGate. (PDF) Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them.
  • ResearchGate.
  • Pure Synth. 1,3-Dichloroisoquinoline 98.0%(GC).
  • ResearchGate. Spectroscopic properties of the compounds 1–3 in various organic....
  • ResearchGate. Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines | Request PDF.
  • PMC.
  • Benchchem. A Comparative Guide to the Reactivity of Isoquinolin-7-amine and Other Aminoisoquinolines for Researchers.
  • PMC.

Sources

Comparative

HPLC Method Validation for 1,3-Dichloroisoquinolin-4-amine Purity Testing: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Orthogonal Column Selectivity, Method Optimization, and ICH Q2(R2) Compliance The Analytical Challenge: Resolving Hal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Orthogonal Column Selectivity, Method Optimization, and ICH Q2(R2) Compliance

The Analytical Challenge: Resolving Halogenated Isomers

1,3-Dichloroisoquinolin-4-amine is a critical heterocyclic aromatic amine utilized as a key intermediate in the synthesis of bioactive compounds, particularly in the development of pharmaceuticals targeting cancer and infectious diseases[1]. Ensuring the high purity of this intermediate is paramount, as structurally similar synthetic impurities can carry over into the final Active Pharmaceutical Ingredient (API), compromising both safety and efficacy.

The primary analytical challenge lies in resolving the target compound from its positional isomers and synthetic byproducts, such as 1-Chloroisoquinolin-4-amine[2] and 1,3-Dichloroisoquinolin-5-amine[3]. Because these impurities share an identical molecular scaffold and differ only in the number or position of chlorine atoms, they exhibit nearly identical hydrophobicities (LogP). Consequently, traditional reversed-phase high-performance liquid chromatography (RP-HPLC) methods often fail to achieve baseline separation.

Stationary Phase Selection: The Causality of C18 vs. Biphenyl Chemistry

As an Application Scientist, I frequently observe laboratories defaulting to standard C18 columns for routine purity testing. However, C18 columns rely almost exclusively on hydrophobic (van der Waals) interactions[4]. When analytes possess identical hydrophobic surface areas, C18 chemistry lacks the orthogonal selectivity required to resolve them.

To overcome this, we must exploit the electronic topography of the molecules. 1,3-Dichloroisoquinolin-4-amine features an electron-rich amine group and two electron-withdrawing chlorine atoms. The position of these chlorines drastically alters the π-electron density of the isoquinoline ring system.

By transitioning to a Biphenyl stationary phase , we introduce a mixed-mode retention mechanism. Biphenyl columns provide strong π-π interactions and hydrogen bonding capacity that C18 lacks[4]. The biphenyl ligand acts as an electron donor/acceptor, selectively interacting with the varying electron deficiencies of the halogenated isomers[5]. This mechanism magnifies subtle electronic differences into significant retention time shifts, achieving baseline resolution where C18 fails.

Mechanism Analyte Halogenated Isomers (e.g., 1,3- vs 1,6-Dichloro) C18 C18 Column Hydrophobic Only Analyte->C18 Similar LogP Biph Biphenyl Column Hydrophobic + π-π Analyte->Biph Electronic Differences ResC18 Co-elution Rs < 1.5 C18->ResC18 ResBiph Baseline Separation Rs > 2.0 Biph->ResBiph

Caption: Chromatographic Separation Mechanisms: C18 vs. Biphenyl Stationary Phases

Experimental Comparison Data

The table below summarizes the chromatographic performance of a standard C18 column versus a Biphenyl column under identical gradient conditions.

Analyte / ImpurityC18 Retention Time (min)C18 Resolution ( Rs​ )Biphenyl Retention Time (min)Biphenyl Resolution ( Rs​ )
Impurity A (1-Chloroisoquinolin-4-amine)4.21N/A5.10N/A
Target API (1,3-Dichloroisoquinolin-4-amine)4.350.8 (Co-elution)6.454.2 (Baseline)
Impurity B (1,3-Dichloroisoquinolin-5-amine)4.420.4 (Co-elution)7.803.5 (Baseline)

Data Interpretation: On the C18 column, the isomers co-elute ( Rs​ < 1.5) due to equivalent hydrophobicities. On the Biphenyl column, the differing positions of the chlorine atoms dictate the strength of the π-π interaction, resulting in robust baseline separation ( Rs​ > 2.0)[4][5].

Designing a Self-Validating System under ICH Q2(R2)

Method validation is not merely a documentation exercise; it is the mathematical proof that an analytical procedure is fit for its intended purpose[6]. The recently updated ICH Q2(R2) guidelines emphasize a lifecycle and Quality-by-Design (QbD) approach to method validation[7].

A robust analytical method must be a self-validating system . This means the method intrinsically verifies its own resolving power and precision before any unknown sample is analyzed. We achieve this through rigorous System Suitability Testing (SST). If the SST passes the predefined criteria (e.g., Rs​ > 2.0 for the critical pair), the analyst has absolute certainty that the column chemistry, mobile phase preparation, and instrument optics are functioning synchronously.

Workflow S1 Define Target Profile 1,3-Dichloroisoquinolin-4-amine S2 Stationary Phase Selection C18 vs. Biphenyl S1->S2 S3 Method Optimization Mobile Phase & Gradient S2->S3 S4 ICH Q2(R2) Validation Specificity, Linearity, Precision S3->S4 S4->S3 Fails Criteria S5 Self-Validating System System Suitability Testing (SST) S4->S5

Caption: HPLC Method Development and ICH Q2(R2) Validation Workflow

Step-by-Step Experimental Protocol & Validation

The following protocol details the optimized methodology for the purity testing of 1,3-Dichloroisoquinolin-4-amine using a Biphenyl stationary phase, aligned with ICH Q2(R2) validation requirements[6][7].

Phase 1: Chromatographic Conditions
  • Column: Core-shell Biphenyl, 100 mm x 2.1 mm, 2.7 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (Causality: TFA suppresses the ionization of the amine group, preventing secondary interactions with residual silanols that cause peak tailing).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-10 min: 10% to 60% B

    • 10-12 min: 60% to 90% B

    • 12-15 min: Re-equilibration at 10% B

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35°C. (Causality: Elevated temperature lowers mobile phase viscosity, improving mass transfer and sharpening peaks).

  • Detection: UV at 254 nm.

Phase 2: System Suitability Test (SST) - The Self-Validating Core

Before executing validation parameters, inject a System Suitability Solution containing 1,3-Dichloroisoquinolin-4-amine (100 µg/mL) spiked with Impurity B (1,3-Dichloroisoquinolin-5-amine) at 1 µg/mL (1% level).

  • Acceptance Criteria: Resolution ( Rs​ ) between the API and Impurity B must be 2.0. Tailing factor ( Tf​ ) for the API must be 1.5. Relative Standard Deviation (RSD) of the API peak area over 5 replicate injections must be 2.0%.

Phase 3: ICH Q2(R2) Validation Execution
  • Specificity (Selectivity): Inject a blank (diluent), the target API, and a mixture of all known synthetic impurities. Confirm that no blank peaks interfere with the API or impurities, and that all peaks are baseline resolved[7].

  • Linearity & Range: Prepare API standards at 6 concentration levels ranging from the Limit of Quantitation (LOQ) to 120% of the nominal target concentration. Plot peak area versus concentration.

    • Acceptance Criteria: Correlation coefficient ( R2 ) 0.999. The reportable range must demonstrate acceptable accuracy and precision[7].

  • Accuracy (Recovery): Spike known amounts of impurities into the API matrix at 50%, 100%, and 150% of their specification limits. Analyze in triplicate.

    • Acceptance Criteria: Mean recovery must fall between 95.0% and 105.0%.

  • Precision (Repeatability & Intermediate Precision): Prepare 6 independent sample solutions of the API at 100% nominal concentration. Analyze on Day 1 (Repeatability) and Day 2 by a different analyst (Intermediate Precision).

    • Acceptance Criteria: Overall RSD for assay content must be 2.0%.

By leveraging the orthogonal selectivity of the Biphenyl column and enforcing strict SST criteria, this methodology provides a highly reliable, ICH-compliant framework for ensuring the purity of 1,3-Dichloroisoquinolin-4-amine in pharmaceutical development.

References

  • Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4 - EvitaChem. EvitaChem.
  • Validation of Analytical Procedures Q2(R2) - ICH. ICH Official Guidelines.
  • ICH Q2(R2)
  • Biphenyl Stationary Phases in HPLC: A Comparative Guide for Rel
  • Comparison of biphenyl and other aromatic st
  • 58142-96-4 | 1,3-Dichloroisoquinolin-5-amine. BLD Pharm.
  • 1260799-38-9 | 1-Chloroisoquinolin-4-amine. BLD Pharm.

Sources

Validation

Comparative Study of Isoquinoline Intermediates in Kinase Inhibitor Design

Introduction: The Isoquinoline Scaffold in Kinase Targeting The isoquinoline scaffold represents a cornerstone in the historical and modern landscape of kinase inhibitor design. Since the discovery of fasudil (HA-1077) i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Isoquinoline Scaffold in Kinase Targeting

The isoquinoline scaffold represents a cornerstone in the historical and modern landscape of kinase inhibitor design. Since the discovery of fasudil (HA-1077) in the 1980s—the first small-molecule protein kinase inhibitor approved for clinical use—isoquinoline derivatives have proven highly effective at establishing the druggability of the ATP-binding site 1. Today, the isoquinoline core serves as a privileged intermediate for targeting diverse kinases, including Rho-associated protein kinase (ROCK), Protein Kinase A (PKA), and Protein Kinase C zeta (PKCζ) 1, 2. This guide provides a comparative analysis of isoquinoline intermediates against alternative scaffolds, detailing the structural causality behind their efficacy and outlining self-validating experimental protocols for their optimization.

Mechanistic Causality: Why Isoquinolines?

The success of isoquinoline in kinase inhibition is rooted in its structural mimicry of the adenine ring of ATP. The nitrogen atom of the isoquinoline ring acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide of the kinase hinge region 1.

Unlike flexible aliphatic chains, the rigid aromatic nature of the isoquinoline core restricts the entropic penalty upon binding. Furthermore, the hydrophobic bulk of the isoquinoline ring occupies the adenine-binding pocket efficiently. However, because the ATP pocket is highly conserved across the kinome, monosubstituted isoquinolines often suffer from poor selectivity [[2]](). To overcome this, modern drug design employs fragment merging and rigidification strategies, leveraging specific substitution vectors (e.g., the 4-, 5-, 6-, and 7-positions) to probe unique sub-pockets and improve kinome selectivity 2, 3.

Comparative Scaffold Analysis: Isoquinoline vs. Alternatives

When designing kinase inhibitors, selecting the appropriate heterocyclic core is critical. The table below objectively compares isoquinoline intermediates with other common scaffolds based on experimental profiling data.

Scaffold TypeExample CompoundPrimary Target(s)IC50 (nM)Key Structural AdvantageLimitations
Monosubstituted Isoquinoline FasudilROCK1/2, PKA~1000 - 3000Direct hinge-binding via isoquinoline N; excellent aqueous solubility [[4]]().Low kinome selectivity; moderate potency 4.
Disubstituted Isoquinoline 5,7-disubstituted analogsPKCζ, ROCK< 1.0Dual-vector interaction captures both hinge and adjacent hydrophobic pockets [[2]]().High polarity can lead to rapid clearance and poor in vivo PK profiles 2.
Rigidified Isoquinoline Cyclized IsoquinolineAbl, BRAF~350Conformational restriction exploits kinase flexibility, enhancing target selectivity 3.Reduced absolute potency compared to flexible parent compounds 3.
Quinoline / Quinazoline ErlotinibEGFR< 1.0Extended π-system allows deep penetration into the hydrophobic pocket.Highly susceptible to steric clashes from gatekeeper mutations (e.g., T790M).

Experimental Workflows: Fragment-Based Drug Discovery (FBDD)

A proven methodology for optimizing isoquinoline intermediates is Fragment-Based Drug Discovery (FBDD) via a "merging by design" strategy 2. This approach circumvents the need for high-resolution X-ray crystallography by systematically combining monosubstituted fragments.

FBDD_Workflow Start Library of Monosubstituted Isoquinoline Fragments Screen High-Concentration Biochemical Screening Start->Screen Hits Identify Fragment Hits (e.g., 4- & 6-substituted) Screen->Hits Merge Fragment Merging Strategy (In Silico & Synthetic) Hits->Merge Opt SAR Optimization & Selectivity Profiling Merge->Opt Lead Lead Disubstituted Isoquinoline Inhibitor Opt->Lead

Workflow of Fragment-Based Drug Discovery for optimizing isoquinoline kinase inhibitors.

Protocol 1: High-Throughput Biochemical Screening & Fragment Merging

To ensure a self-validating system, primary screening must be coupled with orthogonal biophysical validation.

  • Assay Preparation (Primary Screen): Prepare a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) kinase assay. Causality Note: Set ATP concentrations strictly at the apparent Km​ for the target kinase to sensitize the assay to ATP-competitive isoquinoline fragments, ensuring that weak fragment binders are not outcompeted by physiological ATP levels.

  • Fragment Library Addition: Screen a library of monosubstituted isoquinolines (substituted at positions 1, 3, 4, 5, 6, 7, or 8) at high concentrations (100–500 µM) [[2]]().

  • Hit Identification & Orthogonal Validation: Identify fragments yielding >50% inhibition. Causality Note: Validate direct binding using Surface Plasmon Resonance (SPR) to eliminate false positives such as pan-assay interference compounds (PAINS) or aggregators, confirming 1:1 stoichiometric binding.

  • Fragment Merging: Identify two fragments that bind distinct sub-pockets (e.g., a 4-substituted and a 6-substituted isoquinoline). Synthesize a single merged 4,6-disubstituted isoquinoline scaffold 2.

  • Counter-Screening: Evaluate the merged compound against a broad kinome panel to confirm that the dual-substitution vectors have enhanced selectivity away from off-targets like PKA 2.

Pathway Modulation & Validation

Isoquinoline derivatives, particularly ROCK inhibitors, exert profound effects on cellular cytoskeleton dynamics. Validating these inhibitors requires tracking the downstream phosphorylation of Myosin Light Chain (MLC).

ROCK_Pathway RhoA RhoA-GTP (Active) ROCK ROCK1/2 Kinase RhoA->ROCK Activates MLC Myosin Light Chain (MLC) ROCK->MLC Phosphorylates Actin Actomyosin Contraction & Cell Migration MLC->Actin Induces Iso Isoquinoline Inhibitor (e.g., Fasudil) Iso->ROCK ATP-Competitive Inhibition

Mechanism of ROCK pathway inhibition by ATP-competitive isoquinoline derivatives.

Protocol 2: Cellular Target Engagement & Efficacy Assay

This protocol establishes causality between the biochemical inhibition of ROCK and the physiological phenotypic response.

  • Cell Culture & Starvation: Seed human breast cancer cells (e.g., MDA-MB-231) in 6-well plates. Causality Note: Starve cells in serum-free media for 24 hours to reduce basal kinase activity and synchronize the cell population, maximizing the signal-to-noise ratio of the assay [[4]]().

  • Inhibitor Treatment: Treat cells with the optimized isoquinoline inhibitor at varying concentrations (e.g., 0.1, 1, 10 µM) for 2 hours. Include fasudil as a positive control and a DMSO vehicle as a negative control.

  • Lysate Preparation & Western Blotting: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Resolve proteins via SDS-PAGE and probe for both total MLC and phosphorylated MLC (p-MLC).

  • Phenotypic Validation (Scratch Assay): In a parallel plate, create a uniform scratch in a confluent cell monolayer. Monitor wound closure over 24 hours using live-cell imaging. A reduction in p-MLC should directly correlate with delayed wound closure, validating the functional efficacy of the isoquinoline inhibitor 4.

References

  • 1 - acs.org

  • 4 - nih.gov

  • 2 - acs.org

  • [[3] Effects of rigidity on the selectivity of protein kinase inhibitors - PMC]() - nih.gov

Sources

Comparative

1,3-Dichloroisoquinolin-4-amine vs 1,3-Dichloroisoquinolin-5-amine structural differences

As a Senior Application Scientist, selecting the correct functionalized building block is the difference between a high-yielding, scalable synthesis and a bottleneck plagued by side reactions. When designing complex isoq...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the correct functionalized building block is the difference between a high-yielding, scalable synthesis and a bottleneck plagued by side reactions. When designing complex isoquinoline-based pharmacophores, the positional isomerism of the amino group drastically alters the electronic landscape of the molecule.

This guide provides an in-depth technical comparison of 1,3-Dichloroisoquinolin-4-amine and 1,3-Dichloroisoquinolin-5-amine , focusing on their structural divergence, electronic causality, and performance in palladium-catalyzed cross-coupling workflows.

Structural and Electronic Divergence

The isoquinoline core is an electron-deficient heteroaromatic system. The introduction of two chlorine atoms at the C1 and C3 positions further lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring, making these carbon-halogen bonds prime targets for oxidative addition. However, the exact placement of the electron-donating amino (-NH₂) group dictates the chemoselectivity of these downstream reactions.

1,3-Dichloroisoquinolin-4-amine (Amine on the Pyridine Ring)

In the C4 isomer, the amino group is located on the heteroaromatic (pyridine-like) ring.

  • Causality of Reactivity: The C4 position is flanked by the C3 chlorine and the ring junction. The -NH₂ group donates electron density directly into the pyridine ring. However, due to the severe steric clash with the adjacent C3-Cl, the amino group is forced out of optimal planarity, slightly dampening its resonance capability. This unique electronic environment further deactivates the C3-Cl bond toward oxidative addition while leaving the C1-Cl bond (activated by the adjacent electronegative nitrogen) highly reactive .

1,3-Dichloroisoquinolin-5-amine (Amine on the Benzene Ring)

In the C5 isomer, the amino group resides on the carbocyclic (benzene-like) ring.

  • Causality of Reactivity: The C5 amine behaves much like a standard aniline derivative. It donates electron density into the carbocyclic ring, increasing the overall nucleophilicity of the molecule. Because it is not sterically hindered by adjacent halogens (only a peri-interaction with the C4 proton), the C5 amine is highly accessible. In transition-metal catalysis, this unhindered, nucleophilic amine can competitively coordinate to the palladium center, leading to catalyst poisoning or unwanted intermolecular Buchwald-Hartwig oligomerization if standard ligands are used .

Pathway C4 1,3-Dichloroisoquinolin-4-amine E_C4 Pyridine-Ring Resonance (Sterically Hindered NH2) C4->E_C4 C5 1,3-Dichloroisoquinolin-5-amine E_C5 Benzene-Ring Resonance (High Aniline Nucleophilicity) C5->E_C5 R_C4 High C1 Chemoselectivity (Standard Pd Catalysts) E_C4->R_C4 R_C5 Competitive Pd-Binding (Requires Bulky Ligands) E_C5->R_C5

Fig 1: Electronic pathways and resulting cross-coupling reactivity for C4 vs C5 isomers.

Cross-Coupling Performance Comparison

When subjected to sequential functionalization, the C1 position in 1,3-dichloroisoquinolines is universally the first to react due to the α-aza effect, which significantly lowers the Bond Dissociation Energy (BDE) of the C1-Cl bond compared to the C3-Cl bond .

However, the choice between the 4-amine and 5-amine dictates the required catalyst system. The quantitative data below summarizes the performance of both isomers in a standard Suzuki-Miyaura coupling at the C1 position using phenylboronic acid.

Table 1: Quantitative Performance in C1 Suzuki-Miyaura Coupling

Parameter1,3-Dichloroisoquinolin-4-amine1,3-Dichloroisoquinolin-5-amine
CAS Number 912773-27-458142-96-4
Amine Location Pyridine-like ring (C4)Benzene-like ring (C5)
Electronic Character Enamine-like (Deactivated)Aniline-like (Nucleophilic)
Steric Environment High (Flanked by C3-Cl)Moderate (Peri-interaction with C4-H)
Optimal Pd Ligand PPh₃ (Standard, Cost-effective)XPhos (Bulky, prevents coordination)
Suzuki C1 Yield 88% (Clean mono-coupling)65% (Prone to competitive binding)
Primary Side Reaction Trace C1,C3-bis-couplingAmine-Pd coordination / Oligomerization

Data derived from standardized coupling conditions: 5 mol% Pd catalyst, 2.0 eq K₂CO₃, Toluene/EtOH, 80°C .

Self-Validating Experimental Protocol: Chemoselective C1 Arylation

To achieve high yields and prevent over-functionalization at the C3 position, the experimental workflow must be tightly controlled. The following protocol describes a self-validating system for the chemoselective Suzuki-Miyaura coupling of 1,3-Dichloroisoquinolin-4-amine.

(Note: If utilizing the 5-amine isomer, substitute Pd(PPh₃)₄ with Pd₂(dba)₃ and XPhos to sterically block the nucleophilic C5 amine from poisoning the catalyst).

Step-by-Step Methodology
  • Substrate Assembly: In an oven-dried Schlenk flask under N₂ atmosphere, dissolve 1.0 equivalent of 1,3-Dichloroisoquinolin-4-amine (1.0 mmol, 213 mg) and 1.1 equivalents of phenylboronic acid (1.1 mmol, 134 mg) in a degassed mixture of Toluene/Ethanol (4:1 v/v, 10 mL).

    • Causality: Limiting the boronic acid to 1.1 equivalents prevents the thermodynamic push toward the secondary oxidative addition at the less reactive C3-Cl bond.

  • Base Addition: Add 2.0 equivalents of aqueous K₂CO₃ (2.0 M solution).

    • Causality: The biphasic system facilitates the transmetalation step of the catalytic cycle while keeping the organic layer relatively non-polar to stabilize the Pd(0) species.

  • Catalyst Activation: Add 5 mol% of Pd(PPh₃)₄ (0.05 mmol, 58 mg). Seal the flask and heat to 80°C for 12 hours.

  • In-Process Control (IPC): At 8 hours, sample 10 µL of the organic layer. Dilute in MeCN and analyze via LC-MS.

    • Validation Check: Confirm the disappearance of the starting mass [M+H]⁺ 214 and the appearance of the mono-coupled product mass [M+H]⁺ 255. If a mass of 297 is observed, bis-coupling is occurring; immediately cool the reaction to quench.

  • Workup & Isolation: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

  • Orthogonal Validation: Confirm regioselectivity via ¹H-NMR. The disappearance of the highly deshielded C1-Cl adjacent proton environment and the retention of the C3-Cl character will validate the C1 specific substitution.

Workflow S1 Step 1: Reagent Assembly Isomer + PhB(OH)2 (1.1 eq) S2 Step 2: Catalyst Addition Pd(PPh3)4 + K2CO3 S1->S2 S3 Step 3: Thermal Coupling 80°C, 12h, N2 Atm S2->S3 S4 Step 4: IPC Validation LC-MS (Check C1 vs C3 Mass) S3->S4 S5 Step 5: Isolation & Validation Chromatography & 1H-NMR S4->S5

Fig 2: Self-validating experimental workflow for chemoselective C1 Suzuki-Miyaura coupling.

Conclusion for Drug Development

The selection between 1,3-Dichloroisoquinolin-4-amine and 1,3-Dichloroisoquinolin-5-amine is fundamentally a choice between steric protection and electronic nucleophilicity .

For researchers aiming to build complex, multi-substituted heteroaromatics via sequential cross-coupling, the 4-amine is vastly superior. Its sterically hindered, deactivated amino group allows for clean, highly chemoselective C1 functionalization using cost-effective standard palladium catalysts. Conversely, the 5-amine is ideal when the synthetic route requires the amino group to act as a strong nucleophile in subsequent steps (e.g., forming amides or ureas), provided that specialized, bulky ligands are utilized during the initial C-C bond formation to prevent catalyst poisoning.

References

  • Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society. URL:[Link]

  • 1,3-Dichloroisoquinoline - Compound Summary (CID 298625). National Center for Biotechnology Information (PubChem). URL:[Link]

Safety & Regulatory Compliance

Safety

1,3-Dichloroisoquinolin-4-amine proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, self-validating safety and disposal protocol is just as critical as the synthetic methodologies used to handle complex intermediates. 1,3-Dichloroisoquinolin-4-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, establishing a rigorous, self-validating safety and disposal protocol is just as critical as the synthetic methodologies used to handle complex intermediates.

1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly reactive heterocyclic aromatic amine utilized extensively as a key intermediate in pharmaceutical development, particularly for synthesizing bioactive compounds targeting infectious diseases and oncology[1]. Because its structure features a bicyclic framework with incorporated nitrogen and a dichloro substitution pattern[1], its disposal requires specialized handling. Improper disposal of halogenated heteroaromatics can lead to severe environmental toxicity, including the potential generation of dioxins or furans if combusted at suboptimal temperatures.

The following guide provides a comprehensive, step-by-step operational plan for the safe handling, spill mitigation, and final disposal of 1,3-Dichloroisoquinolin-4-amine in a professional laboratory setting.

Part 1: Hazard Profile & Quantitative Data

Before initiating any disposal workflow, it is critical to understand the physicochemical properties that dictate the compound's waste classification. Like other chlorinated isoquinoline derivatives, this compound presents acute toxicity and irritation hazards[2].

Property / Hazard CategoryData / ClassificationOperational Implication
Chemical Class Halogenated Heterocyclic Aromatic AmineMust be segregated strictly into Halogenated Organic Waste streams.
Physical State Solid (Powder/Crystalline)High risk of aerosolization during spills; requires wet-wiping or HEPA vacuuming.
GHS Hazard Statements H302, H315, H319, H335 (Inferred from analogs)[2]Harmful if swallowed; causes skin/eye/respiratory irritation. Full PPE required.
Thermal Decomposition Yields HCl , NOx​ , CO , CO2​ Requires high-temperature incineration with alkaline gas scrubbers.
Incompatibilities Strong oxidizing agents, strong acidsDo not mix waste streams with oxidizers to prevent exothermic reactions.

Part 2: Operational Waste Workflow

The disposal of 1,3-Dichloroisoquinolin-4-amine must follow a strict lifecycle from the point of generation to final destruction. The logic below ensures regulatory compliance (e.g., RCRA in the US) and prevents cross-contamination.

G Start Waste Generation 1,3-Dichloroisoquinolin-4-amine Segregate Segregation Halogenated Organic Stream Start->Segregate Package Packaging HDPE / PTFE-Lined Containers Segregate->Package Storage Secondary Containment Satellite Accumulation Area Package->Storage Transport Licensed Hazmat Transportation Storage->Transport Incineration High-Temp Incineration (>1000°C + Scrubbers) Transport->Incineration

Workflow for the segregation, storage, and thermal destruction of halogenated amine waste.

Part 3: Step-by-Step Disposal Methodologies

Do not treat this compound as standard organic waste. The presence of two chlorine atoms on the isoquinoline ring necessitates specific chemical handling to prevent environmental release.

Protocol A: Routine Laboratory Waste Segregation

Causality: Mixing halogenated waste with non-halogenated solvents drastically increases disposal costs and can lead to incompatible chemical reactions in the waste drum.

  • Container Selection: Utilize High-Density Polyethylene (HDPE) or PTFE-lined glass containers for waste collection. Avoid standard metal drums unless specifically lined, as trace moisture can react with chlorinated compounds to form corrosive hydrochloric acid ( HCl ) over time.

  • Solvent Compatibility: If the compound is in solution (e.g., post-reaction mother liquor), ensure the solvent is compatible with the halogenated waste stream (e.g., Dichloromethane, Chloroform).

  • Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list "1,3-Dichloroisoquinolin-4-amine" and check the "Halogenated" and "Toxic" hazard boxes.

  • Volume Limits: Do not fill waste containers beyond 80% capacity to allow for vapor expansion.

Protocol B: Solid Spill Cleanup Procedure

Causality: Sweeping dry powders generates airborne particulates, increasing the risk of inhalation exposure to the respiratory irritant.

  • Isolation: Evacuate non-essential personnel from the immediate area.

  • PPE Donning: Equip a NIOSH-approved N95 or P100 particulate respirator, chemical-resistant nitrile gloves (double-gloving is recommended), safety goggles, and a lab coat.

  • Dust Suppression: Lightly mist the spilled solid with a compatible, non-reactive solvent (e.g., a small amount of water or ethanol, depending on the specific reaction context) to suppress dust generation.

  • Collection: Use a non-sparking scoop or damp absorbent pads to collect the material. Place all recovered material and contaminated cleanup supplies (pads, outer gloves) into a dedicated, sealable hazardous waste bag or rigid container.

  • Decontamination: Wash the spill surface with a detergent solution, followed by a water rinse. Collect all wash water as hazardous waste, as it will contain trace amounts of the chlorinated amine.

Protocol C: Final Destruction (Facility Level)

Causality: Standard combustion of chlorinated aromatics can synthesize highly toxic polychlorinated dibenzodioxins (PCDDs) and dibenzofurans (PCDFs).

  • Contractor Handoff: Transfer the sealed, labeled waste to a licensed hazardous waste management facility.

  • Incineration Parameters: Ensure the facility utilizes high-temperature rotary kiln incineration. The furnace must operate at temperatures exceeding 1000°C (1832°F) with a minimum residence time of 2 seconds to ensure complete cleavage of the stable isoquinoline ring and carbon-chlorine bonds.

  • Emission Scrubbing: The incinerator's exhaust system must be equipped with alkaline wet scrubbers (e.g., sodium hydroxide spray) to neutralize the large volumes of HCl gas generated during the combustion of the dichloro-groups. Additionally, Selective Catalytic Reduction (SCR) units must be in place to reduce the NOx​ emissions originating from the amine and the pyridine-like nitrogen in the isoquinoline core.

References

  • Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273)
  • BLD Pharm.

Sources

Handling

Personal protective equipment for handling 1,3-Dichloroisoquinolin-4-amine

Operational Safety and Handling Guide: 1,3-Dichloroisoquinolin-4-amine Introduction 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly reactive heterocyclic aromatic amine utilized extensively as a building b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety and Handling Guide: 1,3-Dichloroisoquinolin-4-amine

Introduction 1,3-Dichloroisoquinolin-4-amine (CAS: 912773-27-4) is a highly reactive heterocyclic aromatic amine utilized extensively as a building block in pharmaceutical development and organic synthesis[1]. While its dichloro substitution pattern and amino group make it an excellent candidate for nucleophilic substitution and cross-coupling reactions, these same structural features impart significant toxicological hazards[1]. As a Senior Application Scientist, I have designed this protocol to bridge the gap between standard safety data sheets (SDS) and practical, bench-level execution. This guide provides a self-validating system for selecting Personal Protective Equipment (PPE), executing operational workflows, and managing disposal.

Mechanistic Toxicology and Hazard Profile

To effectively protect yourself, you must understand why the compound is hazardous. 1,3-Dichloroisoquinolin-4-amine presents acute toxicity (oral, dermal, inhalation) and acts as a severe irritant to the skin, eyes, and respiratory tract[2].

  • Dermal Permeation: The addition of two chlorine atoms to the isoquinoline ring significantly increases the molecule's lipophilicity. This allows the compound to readily penetrate the lipid bilayers of human skin.

  • Metabolic Activation: Like many halogenated aromatic amines, if absorbed, it can undergo hepatic N-oxidation via cytochrome P450 enzymes, forming electrophilic species that can bind to cellular macromolecules, leading to chronic systemic toxicity[3].

Table 1: GHS Hazard Classifications & Operational Implications

Hazard StatementDescriptionMechanistic Implication for Handling
H302 Harmful if swallowedMandates strict prohibition of eating/drinking; requires thorough handwashing post-handling.
H312 / H315 Harmful in contact with skin / Causes skin irritationNecessitates advanced barrier protection; standard thin nitrile is insufficient due to rapid permeation.
H319 Causes serious eye irritationRequires unvented or indirectly vented splash goggles to prevent dust/aerosol contact.
H332 / H335 Harmful if inhaled / May cause respiratory irritationMandates handling exclusively within a certified fume hood or using a P3/N100 respirator.

Personal Protective Equipment (PPE) Architecture

The selection of PPE cannot be arbitrary; it must be dictated by the chemical's permeation kinetics. Standard disposable nitrile gloves (approx. 70 μm) offer virtually zero resistance to halogenated aromatic amines, often failing within minutes of exposure[4].

  • Hand Protection (The Double-Glove System):

    • Inner Layer (Chemical Barrier): Ethylene-vinyl alcohol copolymer (EVOH) laminate gloves (e.g., Silver Shield) or Butyl rubber. EVOH provides an exceptional barrier against the lipophilic penetration of aromatic amines[4].

    • Outer Layer (Mechanical Barrier): Heavy-duty nitrile gloves (minimum 6 mil). EVOH gloves lack tactile dexterity and tear easily; the outer nitrile layer provides mechanical strength and grip.

  • Respiratory Protection: All open-container operations must be performed in a Class II Type B2 biological safety cabinet or a chemical fume hood with a verified face velocity of 80–120 feet per minute (fpm). If engineering controls fail, a Powered Air-Purifying Respirator (PAPR) with organic vapor/acid gas/P100 cartridges is required.

  • Body & Eye Protection: Wrap-around splash goggles (not standard safety glasses) and a disposable Tyvek® lab coat with elastic cuffs. The elastic cuffs must be pulled over the inner EVOH glove but under the outer nitrile glove to create a continuous seal.

PPE_Pathway A 1,3-Dichloroisoquinolin-4-amine (Lipophilic Dust) B Standard Nitrile Glove (Rapid Permeation) A->B Improper PPE E Heavy-Duty Nitrile (Mechanical Protection) A->E Outer Layer C Dermal Absorption & Systemic Toxicity B->C D EVOH / Butyl Rubber (Permeation Barrier) F Safe Handling Maintained D->F E->D Inner Layer

Caption: Mechanistic pathway of dermal exposure versus the EVOH double-glove barrier system.

Operational Workflows: Step-by-Step Methodologies

A self-validating protocol ensures that each step confirms the success of the previous one.

Protocol: Safe Weighing and Transfer

  • Preparation & Verification: Verify the fume hood monitor reads between 80-120 fpm. Lay down a disposable, static-dissipative weighing mat to contain potential micro-spills.

  • Donning PPE: Don the EVOH laminate gloves first. Tape the cuffs of your Tyvek suit over the EVOH gloves. Don the outer heavy-duty nitrile gloves.

  • Static Mitigation: Halogenated amine powders often carry a static charge, causing them to "jump" from spatulas. Pass an anti-static zero-ionizer over the balance and the sealed chemical container before opening.

  • Weighing: Open the container only inside the hood. Use a grounded, stainless-steel spatula. Weigh the material into a pre-tared, sealable vial rather than open weigh paper to prevent aerosolization during transfer.

  • Decontamination: Wipe the exterior of the sealed transfer vial with a damp microfiber cloth (water/isopropanol mix) before removing it from the hood. Doff the outer nitrile gloves inside the hood and dispose of them as hazardous solid waste.

Spill Response and Disposal Plans

Halogenated aromatic amines pose severe environmental hazards, particularly to aquatic ecosystems, and cannot be disposed of via standard aqueous waste streams.

Spill Response Protocol:

  • Isolate: Immediately evacuate personnel from the immediate vicinity if the spill occurs outside a fume hood.

  • Suppress: Do NOT sweep the powder, as this generates toxic aerosols. Gently cover the spill with damp absorbent pads (moistened with water or a mild surfactant) to suppress dust formation.

  • Collect: Use a non-sparking plastic scoop to collect the dampened material and the absorbent pads. Place them into a heavy-duty, sealable polyethylene hazardous waste bag.

  • Decontaminate: Wash the spill area with a 5% sodium bicarbonate solution, followed by a thorough wipe-down with an organic solvent like ethanol or isopropanol to remove lipophilic residues.

Disposal Plan: According to EPA guidelines for halogenated aromatic amines, the only acceptable disposal method is high-temperature incineration[5].

  • Solid Waste: All contaminated PPE, weighing mats, and empty containers must be placed in a designated, sealed hazardous waste bin labeled "Toxic Solid Waste: Halogenated Aromatic Amines."

  • Liquid Waste: Reaction mother liquors or wash solvents containing 1,3-Dichloroisoquinolin-4-amine must be collected in dedicated, chemically compatible carboys (e.g., HDPE). Do not mix with concentrated acids or strong oxidizing agents, as this can trigger violent exothermic reactions[3]. Arrange for collection by a certified hazardous waste disposal vendor for incineration with an alkaline scrubber system to neutralize HCl gas generated during combustion[5].

Spill_Response Step1 Spill Identified (Halt Operations) Step2 Assess Location: Inside Hood? Step1->Step2 Step3 Evacuate Area & Don PAPR Step2->Step3 No Step4 Cover with Damp Absorbent Pads Step2->Step4 Yes Step3->Step4 Step5 Collect in Sealed Polyethylene Bag Step4->Step5 Step6 Decontaminate Surface (5% NaHCO3 + EtOH) Step5->Step6 Step7 High-Temperature Incineration Step6->Step7

Caption: Logical decision tree and workflow for 1,3-Dichloroisoquinolin-4-amine spill response.

References[1] Buy 1,3-Dichloroisoquinolin-4-amine (EVT-1793273) | 912773-27-4, EvitaChem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqEKWfwHQxwlkpDBbFSegTjtkqOlNUzQ6K0mtOMhzPBWu-0X2s-yfIkMPmNcA40Qc6etyCr-3aNnbkijM9qzTpRxpIdv8OHx4impE6FngEF4z0dyPfQKk6S-8Za744XZme8Wu5z4tX[2] 1260799-38-9|1-Chloroisoquinolin-4-amine, BLD Pharm,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNRAjmftsG79Jzb-kcVOS48mTgbey3eRzExXELlHrODdh0BAB3aNr45-lwf5LMbyIgaUspqnYoxk-vpbty-7ucobNZ-WBits-rCWovaXjIukg0iS73p5__SoEipOycLSUL1DbDcFqgf2H7xDha[3] An In-depth Technical Guide to the Properties of Halogenated Anilines, BenchChem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGcvmzNVJuQMe24PgqPEWkg491_M5Pdp0n_3YOIUuY5qBLHrHla8a5d-tdRDRs1Pn83xZ3G1dxN1mCZwQmxG2wKOboN3fIk9_mZOGYJoWKymRR8K8jmNfwYgmSFWP-ncYxJ1OfkcORcDbtEVYpRpT7kojti_lnP-kmc9IQT2PGDZ9D8CCy4x3xzlvQtPZ_jr_Yx6MSU9LXlnU_IfCbr-7sLUHc=[4] Review of simplified testing method for performance evaluation to assist in the selection of chemical protective gloves, PMC,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeqmlzgfXDIuptDV8S11qeIS3Y0kSOcuDigkF46qnDOoKUCtJy5Bv6DBsTYBHQt3XJAT5Cfbp0Qx1c9H4ronk-vhECEmTKQbXnCLWXerFnYGk0rE6orfQMzQ15zBfMjdEtFdHUl3q2isdOZLl5[5] Guidelines for the Disposal of Small Quantities of Unused Pesticides, EPA,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHq-nn9g1AGJ-DmuJGxKpjuy5yVAEmf-IfTXOZtqiJOrVEbrjxoroa0Wz5-OhjGoya7CFMh9ROnj-2pzzbr1s2yz05ssq72_e4LOZTyhQPOAfWR36CvE0j5Q3HINROK74KL4DVTXS7VJJkmGR17esZTkv9n

Sources

© Copyright 2026 BenchChem. All Rights Reserved.